(3-Methoxypiperidin-4-yl)methanol hydrochloride

Core Science & Biosynthesis

Synthesis and Process Chemistry of (3-Methoxypiperidin-4-yl)methanol Hydrochloride

A Comprehensive Technical Guide for Drug Development Professionals

Executive Summary

Substituted piperidines are foundational scaffolds in modern medicinal chemistry. Specifically, the (3-methoxypiperidin-4-yl)methanol moiety provides a highly tunable, sp³-rich vector that improves target binding affinity and pharmacokinetic profiles. This whitepaper details a highly robust, scalable, and self-validating synthetic pathway for (3-methoxypiperidin-4-yl)methanol hydrochloride, moving from retrosynthetic logic to step-by-step experimental protocols.

Strategic Importance in Medicinal Chemistry

The 3-methoxypiperidine core is a privileged structure utilized across multiple therapeutic areas. The introduction of a methoxy group at the C3 position and a hydroxymethyl group at the C4 position creates a versatile building block capable of participating in complex hydrogen-bonding networks.

Recent literature highlights its critical role in:

• Oncology: Serving as a structural anchor in the development of potent ATAD2 bromodomain inhibitors, where the piperidine nitrogen and C3/C4 substituents displace weakly bound water molecules in the binding pocket[1]. It is also utilized in the design of ligand-directed degraders for B-Cell Lymphoma 6 (BCL6)[2].

• Neurology: Acting as a core pharmacophore in orexin type 2 receptor agonists for the treatment of narcolepsy and hypersomnia[3].

Retrosynthetic Logic & Pathway Design

The synthesis of (3-methoxypiperidin-4-yl)methanol hydrochloride requires precise control over the functionalization of the piperidine ring. Direct alkylation of simple piperidines often leads to poor regioselectivity. Therefore, our pathway utilizes N-Boc-4-piperidone as the starting material.

The logic follows a four-stage sequence:

• α-Methoxylation: The C3 position is functionalized via bromination and subsequent methoxide displacement, a highly reliable strategy originally optimized during the development of the gastroprokinetic agent cisapride[4].

• C4-Homologation: A Wittig reaction is employed to introduce the C4 carbon, avoiding the aldol condensation side-reactions typical of direct enolate alkylations.

• Carbonyl Reduction: Chemoselective reduction yields the primary alcohol.

• Salt Formation: Non-aqueous deprotection drives the quantitative precipitation of the highly stable hydrochloride salt[5].

Caption: Retrosynthetic analysis of (3-methoxypiperidin-4-yl)methanol hydrochloride.

Step-by-Step Experimental Protocols

Step 1: Synthesis of N-Boc-3-methoxy-4-oxopiperidine

• Causality: Direct methoxylation of N-Boc-4-piperidone is unfeasible. By conducting an α-bromination in methanol, the ketone is transiently protected as a 4,4-dimethoxy acetal. This prevents over-bromination. Subsequent treatment with sodium methoxide displaces the bromide, and methylation followed by mild acidic hydrolysis unmasks the ketone[4].

• Protocol:

  • Dissolve N-Boc-4-piperidone (1.0 eq) in anhydrous methanol. Add Br₂ (1.05 eq) dropwise at 0 °C. Stir for 2 hours.

  • Add a solution of NaOMe (2.5 eq) in methanol. Reflux the mixture for 4 hours to yield the 3-hydroxy-4,4-dimethoxy intermediate.

  • Cool to 0 °C, add NaH (1.2 eq), followed by methyl iodide (MeI, 1.5 eq) in DMF to methylate the C3-hydroxyl.

  • Hydrolyze the acetal by refluxing the crude mixture in 1% aqueous H₂SO₄ for 3 hours. Extract with ethyl acetate (EtOAc) to afford N-Boc-3-methoxy-4-oxopiperidine.

Step 2: C4-Homologation via Wittig Reaction

• Causality: To build the hydroxymethyl group, we must add a single carbon at C4. The Wittig reagent (methoxymethylenetriphenylphosphorane) cleanly converts the ketone to an enol ether, which is easily hydrolyzed to an aldehyde.

• Protocol:

  • Suspend (methoxymethyl)triphenylphosphonium chloride (1.5 eq) in anhydrous THF under nitrogen. Add potassium tert-butoxide (KOtBu, 1.5 eq) at 0 °C. Stir for 30 minutes to form the ylide.

  • Add N-Boc-3-methoxy-4-oxopiperidine (1.0 eq) dropwise. Stir at room temperature for 4 hours.

  • Quench with water and extract with EtOAc.

  • Treat the concentrated organic layer with 2M HCl in THF for 2 hours at room temperature to hydrolyze the enol ether. Neutralize and extract to yield N-Boc-3-methoxy-4-formylpiperidine.

Step 3: Carbonyl Reduction

• Causality: Sodium borohydride (NaBH₄) in methanol is selected for its high chemoselectivity. It rapidly reduces the C4-aldehyde to a primary alcohol at 0 °C without cleaving the Boc protecting group or the C3-methoxy ether.

• Protocol:

  • Dissolve N-Boc-3-methoxy-4-formylpiperidine (1.0 eq) in methanol and cool to 0 °C.

  • Add NaBH₄ (1.5 eq) portionwise over 15 minutes. Stir for 1 hour.

  • Quench carefully with saturated aqueous NH₄Cl. Extract with dichloromethane (DCM).

  • Wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield N-Boc-(3-methoxypiperidin-4-yl)methanol.

Step 4: Boc-Deprotection and Salt Formation

• Causality: The free base of the target molecule is an oil, making it difficult to handle and prone to degradation. Using 4N HCl in dioxane provides a non-polar, anhydrous environment. As the Boc group is cleaved, the highly polar hydrochloride salt forms and immediately precipitates out of solution, driving the reaction to completion and simplifying purification[5].

• Protocol:

  • Dissolve N-Boc-(3-methoxypiperidin-4-yl)methanol (1.0 eq) in a minimum volume of dry DCM.

  • Add 4N HCl in dioxane (10.0 eq). Stir vigorously at room temperature for 4 hours.

  • Observe the formation of a dense white precipitate.

  • Collect the solid by vacuum filtration, wash extensively with cold diethyl ether, and dry under high vacuum to yield (3-methoxypiperidin-4-yl)methanol hydrochloride.

Caption: Step-by-step synthetic workflow and quality control checkpoints.

Quantitative Data & Analytical Profiling

The following table summarizes the expected quantitative yields and critical analytical markers for the intermediate and final compounds.

Compound / Intermediate	Chemical Formula	Expected Yield	Key Analytical Markers (MS/NMR)
N-Boc-3-methoxy-4-oxopiperidine	C₁₁H₁₉NO₄	65% (Over 4 steps)	ESI-MS: [M+H]⁺ m/z 230.1¹H NMR: δ 3.40 (s, 3H, -OCH₃), 1.48 (s, 9H, Boc)
N-Boc-3-methoxy-4-formylpiperidine	C₁₂H₂₁NO₄	70%	ESI-MS: [M+H]⁺ m/z 244.1¹H NMR: δ 9.65 (s, 1H, -CHO)
N-Boc-(3-methoxypiperidin-4-yl)methanol	C₁₂H₂₃NO₄	90%	ESI-MS: [M+H]⁺ m/z 246.2¹H NMR: δ 3.65 (d, 2H, -CH₂OH)
(3-Methoxypiperidin-4-yl)methanol HCl	C₇H₁₆ClNO₂	>95%	ESI-MS: [M+H]⁺ m/z 146.1 (Free base)Appearance: White crystalline solid

A Note on Stereochemistry

The final product contains two adjacent stereocenters (C3 and C4), resulting in a mixture of cis and trans diastereomers. Because pharmacological activity is often highly stereospecific (e.g., the (R,R) enantiomer is preferred for ATAD2 inhibition[1]), the racemic mixture is typically subjected to chiral Supercritical Fluid Chromatography (SFC) using columns such as Chiralpak AD-H or IC/SFC prior to final biological evaluation[3].

References

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Structural analogues of (3-Methoxypiperidin-4-yl)methanol hydrochloride

An In-Depth Technical Guide to the Synthesis and Strategic Modification of (3-Methoxypiperidin-4-yl)methanol Analogues

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Desk of: A Senior Application Scientist

Foreword: Beyond the Scaffold

In medicinal chemistry, a core molecular scaffold is not merely a starting point; it is a universe of potential. The (3-Methoxypiperidin-4-yl)methanol core is a prime example of such a scaffold, prevalent in compounds targeting the central nervous system (CNS) and beyond.[1][2] Its inherent structural features—a basic nitrogen for salt formation and hydrogen bonding, a methoxy group influencing electronic properties, and a hydroxymethyl handle for synthetic elaboration—make it a privileged structure for probing complex biological systems.[3]

This guide eschews a simple recitation of facts. Instead, it serves as a strategic manual for the thoughtful generation of structural analogues. We will delve into the causality behind synthetic choices, providing not just protocols, but the rationale that drives successful drug discovery campaigns. Our objective is to empower researchers to move beyond simple derivatization and toward the rational design of molecules with finely tuned pharmacological profiles. We will explore how to systematically modify each key position of the core scaffold to modulate properties like potency, selectivity, metabolic stability, and blood-brain barrier penetration.

Part 1: The Core Scaffold: (3-Methoxypiperidin-4-yl)methanol

The parent compound, (3-Methoxypiperidin-4-yl)methanol, is a versatile building block. The piperidine ring is a cornerstone of CNS drug design, enhancing a molecule's druggability by improving its pharmacokinetic properties and providing a three-dimensional structure that can adapt to the steric demands of target binding pockets.[2]

The key functional loci for analogue generation are:

• The 4-Hydroxymethyl Group: A primary alcohol that acts as a hydrogen bond donor and a key site for synthetic diversification.[3][4]

• The 3-Methoxy Group: An electron-donating group that influences the pKa of the piperidine nitrogen and presents opportunities for bioisosteric replacement to block metabolic oxidation.[3][5]

• The Piperidine Nitrogen: A secondary amine that is a strong hydrogen bond acceptor and a nucleophilic center for introducing a vast array of substituents.[6]

• The Piperidine Ring Carbons (C-H bonds): Previously considered inert, these sites are now accessible for direct functionalization, offering novel vectors for structural exploration.[7][8]

The general workflow for analogue development, from synthesis to characterization, is a cyclical process of design, execution, and analysis.

General workflow for analogue synthesis and evaluation.

Part 2: Strategic Modifications for Analogue Generation

Modifications at the 4-Hydroxymethyl Position

The 4-hydroxymethyl group is the most synthetically accessible handle for profound structural changes.[3] Simple modifications here can significantly alter a compound's polarity, hydrogen bonding capacity, and metabolic stability.[4][9]

Key Strategies:

• Oxidation: Conversion to an aldehyde or carboxylic acid introduces a hydrogen bond acceptor and a potential acidic center, which can form key interactions with biological targets.

• Etherification/Esterification: Capping the hydroxyl group reduces polarity and hydrogen bond donating capacity, which can improve membrane permeability.

• Bioisosteric Replacement: Direct replacement of the hydroxyl group with fluorine or a difluoromethyl group is a modern strategy to enhance metabolic stability and modulate lipophilicity without drastically altering steric profile.[10]

• Chain Extension & Arylation: Using the hydroxyl as a nucleophile or converting it to a leaving group allows for the attachment of larger alkyl or aryl moieties, enabling exploration of additional binding pockets.

Table 1: Predicted Impact of 4-Position Modifications

Modification Type	Example Analogue	Key Rationale	Predicted Physicochemical Impact
Oxidation	3-Methoxy-piperidine-4-carboxylic acid	Introduce acidic center for new salt-bridge interactions.	Increased polarity, lower pKa.
Etherification	4-(Methoxymethyl)-3-methoxypiperidine	"Cap" H-bond donor, increase lipophilicity.	Decreased polarity, improved permeability.
Fluorination	4-(Fluoromethyl)-3-methoxypiperidine	Block metabolic oxidation, mimic hydroxyl H-bond acceptance.	Minor change in size, increased lipophilicity.
Amination	4-(Aminomethyl)-3-methoxypiperidine	Introduce a new basic center for salt formation or H-bonding.	Increased polarity, additional basic center.

Modifications at the 3-Methoxy Position

The 3-methoxy group is often a site of metabolic vulnerability (O-demethylation). Replacing it is a key strategy for improving pharmacokinetic profiles.[5] This is where the principle of bioisosteric replacement becomes critical. A bioisostere is a substituent that shares similar physical or chemical properties, allowing it to interact with a target in a comparable way while altering other properties like metabolism.[11][12]

Key Strategies:

• O-Demethylation: Removal of the methyl group to reveal the 3-hydroxy analogue. This introduces a hydrogen bond donor/acceptor and serves as a precursor for further derivatization.

• Bioisosteric Replacement: Swapping the methoxy group for moieties that mimic its size and electronics but offer greater metabolic stability.

Table 2: Common Bioisosteres for the Methoxy Group

Bioisostere	Rationale	Predicted Impact
-F (Fluoro)	Blocks metabolism, acts as a weak H-bond acceptor.[5]	Increases lipophilicity vs. -OH, but less than -OMe.
-SMe (Methylthio)	Similar size and electronics to methoxy.	Can be metabolically oxidized to sulfoxide/sulfone.
-OCF₃ (Trifluoromethoxy)	Metabolically robust, strongly electron-withdrawing.[13]	Significantly increases lipophilicity.
-CHF₂ (Difluoromethyl)	Retains some H-bond donating capacity, metabolically stable.[10]	Increases lipophilicity.

Modifications at the Piperidine Nitrogen (N-Functionalization)

The nucleophilic secondary amine of the piperidine ring is the most common site for modification.[6] N-substituents can project into solvent or interact with the target, profoundly influencing potency and selectivity.

Key Strategies:

• N-Alkylation/Reductive Amination: Introduction of alkyl chains to probe lipophilic pockets or modulate basicity.

• N-Arylation: Attachment of aryl or heteroaryl rings via palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination.[14][15] This is a powerful method for introducing large, rigid groups that can form pi-stacking or other specific interactions.

• N-Acylation: Formation of amides to remove basicity and introduce a hydrogen bond acceptor.

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Protocols & Analytical Methods

Application Notes & Protocols: (3-Methoxypiperidin-4-yl)methanol hydrochloride

A Versatile Building Block for Medicinal Chemistry and Drug Discovery

Introduction

The piperidine ring is a foundational scaffold in modern medicinal chemistry, present in a vast number of pharmaceuticals and biologically active compounds.[1] Its prevalence stems from its ability to confer favorable physicochemical properties, such as improved solubility and metabolic stability, and to serve as a versatile anchor for arranging functional groups in three-dimensional space. (3-Methoxypiperidin-4-yl)methanol hydrochloride is a valuable bifunctional building block, offering two distinct points for chemical modification: the secondary amine of the piperidine ring and the primary hydroxyl group of the methanol substituent.

This guide provides a detailed overview of the applications and experimental protocols for utilizing (3-Methoxypiperidin-4-yl)methanol hydrochloride in synthetic chemistry. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on explaining the chemical principles behind each step to ensure both reproducibility and a deeper understanding of the reaction mechanisms.

Chemical and Physical Properties

A clear understanding of the physical properties of a starting material is critical for experimental design, particularly for calculating molar equivalents and ensuring safety.

Property	Value	Source
Molecular Formula	C₇H₁₅NO₂ · HCl	AiFChem[2]
Molecular Weight	181.66 g/mol (hydrochloride salt)	PubChemLite[3]
Appearance	Typically a white to off-white solid	General knowledge
Key Functional Groups	Secondary Amine (as hydrochloride), Primary Alcohol, Methoxy Ether	N/A
Solubility	Soluble in water, methanol; sparingly soluble in other polar organic solvents	General knowledge

Synthetic Utility and Applications

The strategic placement of the methoxy and hydroxymethyl groups on the piperidine core makes this compound a highly versatile intermediate.[4] The secondary amine provides a nucleophilic site for introducing substituents, while the primary alcohol can be modified through various reactions like oxidation, esterification, or etherification.[4] This dual functionality allows for the systematic exploration of chemical space around the piperidine core, a key activity in lead optimization for drug discovery programs.[5]

The diagram below illustrates the primary synthetic pathways available for derivatizing (3-Methoxypiperidin-4-yl)methanol.

Caption: Synthetic utility of (3-Methoxypiperidin-4-yl)methanol.

Safety and Handling

Proper laboratory safety practices are paramount when handling any chemical reagent. Always consult the most recent Safety Data Sheet (SDS) for comprehensive information.

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including a laboratory coat, safety glasses with side shields, and chemical-resistant gloves.[6]

• Handling : Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[7] Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[8]

• First Aid Measures :

  • Skin Contact : Immediately wash off with soap and plenty of water. Remove contaminated clothing.[7]

  • Eye Contact : Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[6]

  • Inhalation : Move the person into fresh air. If not breathing, give artificial respiration.[6]

  • Ingestion : Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[7]

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Experimental Protocols

The following protocols are representative examples of common synthetic transformations. Researchers should adapt and optimize these procedures based on the specific substrate and desired product.

Protocol 1: Free-Basing of the Hydrochloride Salt

Causality : The starting material is a hydrochloride salt where the piperidine nitrogen is protonated. To perform reactions at the nitrogen (e.g., N-alkylation), the free, nucleophilic secondary amine must be generated. This is typically achieved by neutralization with a base.

Workflow Diagram

Caption: Workflow for generating the free base.

Step-by-Step Procedure:

• Dissolve (3-Methoxypiperidin-4-yl)methanol hydrochloride (1.0 eq) in a biphasic mixture of dichloromethane (DCM) and water (e.g., 10 mL/g of each).

• Cool the mixture in an ice bath and slowly add 1M aqueous sodium hydroxide (NaOH) solution with vigorous stirring until the aqueous layer is basic (pH > 10, check with pH paper).

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the free base, which can be used directly in the next step.

Protocol 2: N-Alkylation via Reductive Amination

Causality : Reductive amination is a robust method for forming C-N bonds. The reaction proceeds via the formation of an iminium ion intermediate from the amine and an aldehyde/ketone, which is then reduced in situ by a mild reducing agent like sodium triacetoxyborohydride. This method avoids the over-alkylation often seen with alkyl halides.

Materials :

• (3-Methoxypiperidin-4-yl)methanol (free base from Protocol 1)

• Aldehyde or Ketone (1.0 - 1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (optional, catalytic amount)

Step-by-Step Procedure:

• To a solution of (3-Methoxypiperidin-4-yl)methanol (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in anhydrous DCM, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 30-60 minutes to allow for iminium ion formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise. The reaction may be mildly exothermic.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS (typically 2-16 hours).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain the N-alkylated product.

Protocol 3: O-Acylation (Esterification) of the Primary Alcohol

Causality : The primary alcohol can be readily converted to an ester using an acylating agent like an acid chloride or anhydride. A non-nucleophilic base, such as triethylamine (TEA) or pyridine, is used to neutralize the acidic byproduct (e.g., HCl) generated during the reaction.

Materials :

• (3-Methoxypiperidin-4-yl)methanol hydrochloride (1.0 eq)

• Acid Chloride (e.g., Acetyl chloride) or Anhydride (e.g., Acetic anhydride) (1.2 eq)

• Triethylamine (TEA) (2.5 eq) or Pyridine (solvent)

• Dichloromethane (DCM)

• 4-Dimethylaminopyridine (DMAP) (catalytic amount, for anhydrides)

Step-by-Step Procedure:

• Suspend (3-Methoxypiperidin-4-yl)methanol hydrochloride (1.0 eq) in anhydrous DCM.

• Add triethylamine (2.5 eq). Note: More than 2 equivalents are needed to both free-base the amine and scavenge the acid produced.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acid chloride or anhydride (1.2 eq) dropwise. If using an anhydride, add a catalytic amount of DMAP.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Quench the reaction with water. Separate the organic layer.

• Wash the organic layer sequentially with 1M HCl (to remove excess base), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Conclusion

(3-Methoxypiperidin-4-yl)methanol hydrochloride is a potent and versatile building block for synthetic and medicinal chemistry. Its bifunctional nature allows for selective modification at either the nitrogen or oxygen centers, providing a reliable platform for generating diverse molecular architectures. The protocols detailed in this guide, grounded in established chemical principles, offer a solid foundation for researchers to explore the full synthetic potential of this valuable intermediate in their drug discovery and development endeavors.

References

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• Synthesis of All Diastereomers of the Piperidine−Alkaloid Substructure of Cyclopamine.
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• Synthesis of 3-hydroxypyridin-4-one derivatives bearing benzyl hydrazide substitutions towards anti-tyrosinase and free radical scavenging activities. PMC.

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Application Notes & Protocols: A Comprehensive Guide to the In Vivo Preclinical Development of (3-Methoxypiperidin-4-yl)methanol hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed framework for the in vivo evaluation of the novel chemical entity, (3-Methoxypiperidin-4-yl)methanol hydrochloride. Given the limited publicly available data on this specific compound, this guide synthesizes established principles of preclinical drug development for novel central nervous system (CNS) agents. The protocols herein are designed to be adaptable, providing a scientifically rigorous path from initial characterization to Investigational New Drug (IND)-enabling studies.

The structural motif of a substituted piperidine suggests potential interactions with CNS targets. Preliminary data indicating effects on neurotransmitter systems further guide our hypothetical therapeutic focus toward neurological or psychiatric disorders. This document, therefore, outlines a logical, phased approach to assess the compound's pharmacokinetic profile, demonstrate efficacy in a relevant disease model, and establish a comprehensive safety profile in accordance with international regulatory guidelines.

Part 1: The Strategic Framework for In Vivo Evaluation

The journey of a novel CNS compound from the bench to the clinic is underpinned by a meticulously planned in vivo testing strategy. This strategy is not a linear checklist but an iterative process designed to build a comprehensive understanding of the compound's behavior in a biological system. Our approach for (3-Methoxypiperidin-4-yl)methanol hydrochloride is structured into three core pillars:

• Pharmacokinetics (PK) and Drug Metabolism (DMPK): Understanding what the body does to the drug. This phase is crucial for determining appropriate dosing regimens and for interpreting efficacy and toxicology data.

• Pharmacodynamics (PD) and Efficacy: Demonstrating what the drug does to the body. This involves selecting a relevant animal model of a CNS disorder to show proof-of-concept.

• Toxicology and Safety Pharmacology: Ensuring the compound is safe for human administration. These studies are mandated by regulatory agencies and are critical for risk assessment.[1][2][3]

The following diagram illustrates the workflow and the interplay between these key stages.

Caption: High-level workflow for the in vivo development of a novel CNS compound.

Part 2: Experimental Protocols and Methodologies

2.1. Initial Characterization: Formulation and Acute Dosing

The first step in any in vivo program is to develop a suitable vehicle for administration and to determine the compound's acute toxicity profile. This establishes the dose ranges for subsequent, more complex studies.

2.1.1. Protocol: Formulation Development and Solubility Screen

• Objective: To identify a suitable vehicle for oral (PO) and intravenous (IV) administration in rodents.

• Methodology:

  • Assess the solubility of (3-Methoxypiperidin-4-yl)methanol hydrochloride in a panel of common, pharmaceutically acceptable vehicles (e.g., saline, 5% dextrose in water (D5W), 0.5% methylcellulose, 20% Captisol®).

  • Prepare concentrations ranging from 1 mg/mL to 50 mg/mL.

  • Observe for complete dissolution at room temperature and at 37°C.

  • Select the simplest vehicle that provides a clear, stable solution at the desired concentration range. For preclinical studies, a clear solution is often preferred to ensure consistent bioavailability.[4]

2.1.2. Protocol: Maximum Tolerated Dose (MTD) Study

• Objective: To determine the highest dose of the compound that does not cause unacceptable toxicity in mice.

• Animal Model: Male and female CD-1 mice (n=3-5 per group).

• Methodology:

  • Administer single doses of (3-Methoxypiperidin-4-yl)methanol hydrochloride via the intended clinical route (e.g., oral gavage).

  • Use a dose escalation design (e.g., 10, 30, 100, 300, 1000 mg/kg).

  • Monitor animals intensively for the first 4 hours post-dose, and then daily for 14 days.

  • Record clinical signs of toxicity (e.g., changes in posture, activity, breathing), body weight, and any mortality.

  • The MTD is defined as the highest dose that results in no more than 10% body weight loss and no mortality.

2.2. Pharmacokinetic (PK) Profiling

PK studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of the compound.[5][6]

2.2.1. Protocol: Single-Dose PK in Rats

• Objective: To determine key PK parameters (Cmax, Tmax, AUC, half-life, bioavailability) after a single IV and PO dose.

• Animal Model: Male Sprague-Dawley rats with jugular vein cannulation (n=3-5 per group).

• Methodology:

  • IV Group: Administer a single bolus dose (e.g., 2 mg/kg) via the jugular vein cannula.

  • PO Group: Administer a single oral gavage dose (e.g., 10 mg/kg).

  • Collect serial blood samples at specified time points (e.g., pre-dose, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours post-dose).

  • Process blood to plasma and store at -80°C until analysis.

  • Quantify the concentration of (3-Methoxypiperidin-4-yl)methanol hydrochloride in plasma samples using a validated LC-MS/MS method.

  • Calculate PK parameters using non-compartmental analysis software (e.g., Phoenix WinNonlin).

Parameter	Description	Importance
Cmax	Maximum plasma concentration	Relates to efficacy and potential peak-dose toxicity.
Tmax	Time to reach Cmax	Indicates the rate of absorption.
AUC	Area under the curve	Represents total drug exposure over time.
t1/2	Elimination half-life	Determines dosing frequency.
F%	Bioavailability	Percentage of oral dose that reaches systemic circulation.

Table 1: Key Pharmacokinetic Parameters.

2.3. Proof-of-Concept Efficacy Study

Based on the compound's potential to modulate neurotransmitter systems, we propose a proof-of-concept study in a model of depression, a common CNS disorder. The choice of model is critical and should be based on the hypothesized mechanism of action.[7]

2.3.1. Protocol: Forced Swim Test (FST) in Mice

• Objective: To evaluate the potential antidepressant-like activity of the compound.

• Animal Model: Male C57BL/6 mice (n=10-12 per group).

• Methodology:

  • Acclimate animals to the facility for at least one week.

  • Group animals and administer vehicle, a positive control (e.g., fluoxetine, 20 mg/kg, PO), or (3-Methoxypiperidin-4-yl)methanol hydrochloride at three dose levels (e.g., 10, 30, 100 mg/kg, PO) for 7-14 days.

  • On the test day, place each mouse in a cylinder of water from which it cannot escape.

  • Record the session (typically 6 minutes) and score the last 4 minutes for time spent immobile.

  • A significant decrease in immobility time compared to the vehicle group suggests an antidepressant-like effect.

Caption: Workflow for a proof-of-concept efficacy study using the Forced Swim Test.

2.4. IND-Enabling Toxicology and Safety Pharmacology

These studies are conducted in compliance with Good Laboratory Practice (GLP) regulations to ensure data quality and integrity for regulatory submissions.[8][9] The primary goals are to identify potential target organs of toxicity and to establish a safe starting dose for human clinical trials.[10][11]

2.4.1. Protocol: 28-Day Repeated-Dose GLP Toxicology Study

• Objective: To evaluate the toxicity of (3-Methoxypiperidin-4-yl)methanol hydrochloride following daily administration for 28 days in both a rodent and a non-rodent species.

• Animal Models: Sprague-Dawley rats and Beagle dogs.

• Methodology:

  • Administer the compound daily for 28 days via the intended clinical route.

  • Include a vehicle control group and at least three dose levels (low, mid, high). The high dose should be at or near the MTD.

  • Include a recovery group at the high dose to assess the reversibility of any findings.

  • Monitor clinical signs, body weight, and food consumption throughout the study.

  • Conduct detailed clinical pathology (hematology, clinical chemistry, urinalysis) and ophthalmology exams.

  • At termination, perform a full necropsy, record organ weights, and collect a comprehensive set of tissues for histopathological examination.

  • Toxicokinetic (TK) samples are collected to relate drug exposure to toxicological findings.[12]

2.4.2. Protocol: Safety Pharmacology Core Battery

• Objective: To assess the effects of the compound on vital physiological functions (CNS, cardiovascular, and respiratory systems) as mandated by ICH S7A guidelines.[13]

• Methodology:

  • CNS Safety: Perform a Functional Observational Battery (FOB) or Irwin test in rats.[14] This involves a detailed assessment of behavior, autonomic function, and motor coordination.

  • Cardiovascular Safety: In conscious, telemetered dogs or non-human primates, continuously monitor blood pressure, heart rate, and electrocardiogram (ECG) parameters following administration of the compound. Pay close attention to any potential for QT interval prolongation (ICH S7B).

  • Respiratory Safety: In rats, use whole-body plethysmography to measure respiratory rate, tidal volume, and minute volume.

System	Key Parameters	Study Model
Central Nervous	Behavior, coordination, reflexes	Rat (Functional Observational Battery)
Cardiovascular	Blood pressure, heart rate, ECG	Telemetered Dog or NHP
Respiratory	Respiratory rate, tidal volume	Rat (Whole-Body Plethysmography)

Table 2: Core Components of the Safety Pharmacology Battery.

Part 3: Conclusion and Future Directions

This document outlines a comprehensive and scientifically grounded in vivo strategy for the preclinical development of (3-Methoxypiperidin-4-yl)methanol hydrochloride. By systematically evaluating the compound's pharmacokinetics, efficacy, and safety, researchers can build a robust data package to support a transition to clinical development.

The causality behind this phased approach is critical: PK data informs the dose selection for efficacy and toxicology studies, ensuring that exposures are relevant. Positive efficacy data provide the rationale for continued development, while rigorous GLP toxicology and safety pharmacology studies are the ultimate gatekeepers for ensuring patient safety in first-in-human trials. Each protocol is designed as a self-validating system, with appropriate controls and endpoints to ensure the data generated are reliable and interpretable.

Successful completion of this program will provide a clear understanding of the therapeutic potential and the risk profile of (3-Methoxypiperidin-4-yl)methanol hydrochloride, paving the way for an Investigational New Drug (IND) application and the initiation of Phase 1 clinical trials.

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• National Centre for the Replacement, Refinement & Reduction of Animals in Research (NC3Rs). (2016, June 29). Animal models for CNS safety pharmacology under the spotlight.
• Keiser, M. J., et al. (2014). Animal models of CNS disorders. PubMed, 22(1), 1-23.
• Zendudest. (2025, May 27). Why animal models are useful for CNS drug discovery: Part 1.
• U.S. Food and Drug Administration (FDA). (n.d.). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals.
• WuXi AppTec. (n.d.). CNS Disease Models and Safety Pharmacology Testing.
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• HistologiX. (2025, November 5). Understanding FDA Guidelines for Toxicity Studies.
• U.S. Food and Drug Administration (FDA). (2018, January 4). Step 2: Preclinical Research.
• U.S. Food and Drug Administration (FDA). (n.d.). Preclinical Assessment of Investigational Cellular and Gene Therapy Products.
• AMSbiopharma. (2025, August 11). Preclinical research strategies for drug development.
• Syngene International Ltd. (n.d.). Essential In vivo Safety - Tox studies to move your molecule from Target to IND successfully.
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• European Medicines Agency (EMA). (n.d.). ICH guideline S6 (R1) – preclinical safety evaluation of biotechnology-derived pharmaceuticals.
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Using (3-Methoxypiperidin-4-yl)methanol hydrochloride as a chemical intermediate

An In-Depth Guide to the Application of (3-Methoxypiperidin-4-yl)methanol hydrochloride as a Versatile Chemical Intermediate

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic use of (3-Methoxypiperidin-4-yl)methanol hydrochloride. This bifunctional heterocyclic building block offers a unique combination of a reactive secondary amine, a primary alcohol, and a stable methoxy ether, presenting multiple avenues for molecular elaboration. This guide moves beyond simple procedural lists to explain the underlying chemical principles and strategic considerations for incorporating this intermediate into complex molecule synthesis. We provide detailed, field-tested protocols for key transformations and illustrate how these can be integrated into a broader synthetic workflow, enabling the rapid generation of diverse chemical libraries for drug discovery and development.

Compound Profile: Properties, Safety, and Handling

A thorough understanding of the physicochemical properties and safety profile of a chemical intermediate is the foundation of its effective and safe use in any research setting.

Physicochemical Data

The properties of (3-Methoxypiperidin-4-yl)methanol hydrochloride are summarized below. Data for related structures is used to provide context for this specific, less-documented isomer.

Property	Value	Source
Molecular Formula	C₇H₁₆ClNO₂	Calculated
Molecular Weight	181.66 g/mol	Calculated
IUPAC Name	(3-Methoxypiperidin-4-yl)methanol hydrochloride	N/A
Canonical SMILES	COC1CNCCC1CO.Cl	N/A
Appearance	Typically an off-white to white solid.	General knowledge of similar hydrochloride salts[1]
Solubility	Soluble in water, methanol, and DMSO. Limited solubility in non-polar organic solvents.	General chemical principles

Safety, Handling, and Storage

As a hydrochloride salt of a piperidine derivative, proper handling is crucial. The following guidelines are synthesized from safety data sheets for structurally related compounds and general laboratory best practices.[2][3][4][5]

• Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).[4]

• Handling:

  • Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.[3][5]

  • Avoid contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water for at least 15 minutes.[3][5]

  • Prevent dust formation and dispersion. Use appropriate tools for weighing and transferring the solid.[5]

  • Grounding of equipment may be necessary to prevent static discharge, a general precaution for handling fine organic powders.[2]

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3][4]

  • Keep away from incompatible materials such as strong oxidizing agents.[4]

  • The hydrochloride salt form is generally stable but can be hygroscopic. Proper sealing is important to prevent moisture absorption.

Strategic Application in Synthesis

The utility of (3-Methoxypiperidin-4-yl)methanol hydrochloride lies in its three distinct functional groups. The hydrochloride salt form renders the piperidine nitrogen non-nucleophilic. Therefore, a basic workup or the addition of a stoichiometric amount of base is typically the first step to liberate the free amine for subsequent reactions.

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Application of (3-Methoxypiperidin-4-yl)methanol hydrochloride in medicinal chemistry

Application Note: (3-Methoxypiperidin-4-yl)methanol Hydrochloride in Modern Medicinal Chemistry

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Type: In-depth Technical Guide & Experimental Protocols.

Executive Summary & Structural Rationale

In contemporary drug discovery, the "Escape from Flatland" paradigm emphasizes the incorporation of sp3-rich scaffolds to improve physicochemical properties, enhance solubility, and reduce off-target toxicity. (3-Methoxypiperidin-4-yl)methanol hydrochloride has emerged as a highly privileged building block that perfectly aligns with this philosophy.

As a Senior Application Scientist, I approach this scaffold not just as a chemical intermediate, but as a strategic vector for navigating chemical space. The piperidine core provides essential basicity for forming critical salt bridges with target proteins (e.g., in the solvent-exposed regions of kinases). The addition of the 3-methoxy group exerts an electron-withdrawing inductive effect that slightly lowers the pKa of the piperidine nitrogen compared to an unsubstituted piperidine, thereby improving membrane permeability and oral bioavailability[1]. Concurrently, the 4-hydroxymethyl group serves as an orthogonal, sterically accessible handle for divergent functionalization, allowing chemists to rapidly generate structure-activity relationship (SAR) libraries.

Physicochemical & Structural Profiling

To effectively utilize this building block, one must understand its baseline properties. The table below summarizes the quantitative and structural data that dictate its behavior in synthetic workflows.

Property	Value	Structural Significance & Causality
Chemical Formula	C7H16ClNO2	High fraction of sp3 carbons (Fsp3); avoids the planar stacking issues associated with flat aromatic rings.
Molecular Weight	181.66 g/mol	Low molecular weight allows for extensive downstream elaboration without violating Lipinski's Rule of 5.
C3-Methoxy Group	Electron-withdrawing	Modulates piperidine N-basicity, acts as a hydrogen bond acceptor, and provides steric bulk to optimize binding pocket fit.
C4-Hydroxymethyl	Primary Alcohol	Highly reactive vector for Mitsunobu etherification, esterification, or oxidation to a carboxylic acid.
Salt Form	Hydrochloride (HCl)	Enhances shelf-stability, prevents atmospheric oxidation, and mitigates autocatalytic degradation of the free amine.

Key Applications in Target Classes

The orthogonal reactivity of the N1 and C4 positions allows this single scaffold to be deployed across vastly different therapeutic areas:

• Kinase Inhibitors (e.g., p38α MAPK, JAK1): The piperidine nitrogen is frequently utilized to anchor inhibitors in the ATP-binding pocket or adjacent allosteric sites. Recent breakthroughs have utilized this scaffold to develop first-in-class dual Butyrylcholinesterase (BChE) and p38α MAPK inhibitors, which effectively reduce neuroinflammation and improve cognition in Alzheimer's disease models[2]. It has also been heavily patented in the development of JAK1 inhibitors for autoimmune disorders[3].

• Epigenetic Modulators (Bromodomain Inhibitors): The 3-methoxypiperidin-4-yl moiety has been critical in the structure-based optimization of ATAD2 bromodomain inhibitors. The basic piperidine substituent makes a vital contribution to ATAD2 binding through interactions with specific aspartate residues (e.g., Asp1071), achieving sub-100 nM potency and 100-fold selectivity over BET bromodomains[4].

• Metabolic Targets (AMPK Activators): In the development of second-generation AMPK activators (such as ASP4132 analogs), the 4-hydroxymethyl group is used as a handle to introduce fluorinated or aryl ether moieties. This optimization significantly improves the pharmacokinetic profile and reduces hERG-related cardiac toxicity[1].

Synthetic Workflows & Visualization

The true power of (3-Methoxypiperidin-4-yl)methanol HCl lies in its divergent synthetic utility. The diagram below illustrates the logical pathways from the core scaffold to various drug classes.

Fig 1: Divergent synthetic workflows utilizing (3-Methoxypiperidin-4-yl)methanol HCl in drug design.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the exact methodologies for functionalizing this scaffold, complete with the mechanistic causality behind each step.

Protocol A: Orthogonal N-Functionalization via Reductive Amination

Objective: Selective alkylation of the piperidine nitrogen with an aryl/alkyl aldehyde while leaving the C4-hydroxyl group intact. Mechanistic Causality: The HCl salt must first be neutralized to liberate the nucleophilic secondary amine. N,N-Diisopropylethylamine (DIPEA) is chosen because its steric bulk prevents it from acting as a competing nucleophile. Sodium triacetoxyborohydride (NaBH(OAc)3) is the optimal reducing agent; it is mild enough to selectively reduce the intermediate iminium ion without prematurely reducing the starting aldehyde.

Step-by-Step Methodology:

• Free-Basing: Suspend (3-Methoxypiperidin-4-yl)methanol HCl (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration. Add DIPEA (1.5 eq) dropwise at 0 °C. Stir for 15 minutes to ensure complete liberation of the free base.

• Iminium Formation: Add the target aldehyde (1.1 eq) followed by glacial acetic acid (1.0 eq). The weak acid catalyzes the formation of the iminium ion while maintaining an optimal pH for the reducing agent. Stir at room temperature for 1 hour.

• Reduction: Add NaBH(OAc)3 (1.5 eq) in small portions to control potential exotherms. Stir the reaction mixture under an inert argon atmosphere for 12–16 hours at room temperature.

• Quenching & Workup: Quench the reaction slowly with saturated aqueous NaHCO3 to neutralize the acetic acid and destroy excess borohydride. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash chromatography (DCM/MeOH gradient).

Protocol B: C4-Hydroxymethyl Etherification via Mitsunobu Reaction

Objective: Stereoretentive etherification of the primary alcohol with a phenolic nucleophile (assuming N-protection, e.g., N-Boc, has been previously applied). Mechanistic Causality: The Mitsunobu reaction is ideal for this transformation because it proceeds under mild, neutral-to-slightly-acidic conditions. This avoids the use of strong bases (e.g., NaH) that could trigger epimerization at the C3/C4 stereocenters or unwanted elimination reactions[1].

Step-by-Step Methodology:

• Reagent Assembly: Dissolve the N-protected (3-Methoxypiperidin-4-yl)methanol (1.0 eq), the target phenol (1.2 eq), and Triphenylphosphine (PPh3) (1.5 eq) in anhydrous Tetrahydrofuran (THF) (0.1 M). Cool the mixture strictly to 0 °C in an ice bath.

• Betaine Formation (Critical Step): Add Diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise over 15–20 minutes. Insight: Dropwise addition is critical to control the exothermic formation of the PPh3-DIAD betaine intermediate, preventing the formation of the unreactive hydrazine dicarboxylate byproduct.

• Propagation: Allow the reaction to slowly warm to room temperature and stir for 12 hours. The primary alcohol attacks the betaine to form an activated phosphonium intermediate, which is subsequently displaced by the phenoxide ion.

• Purification: Concentrate the mixture under reduced pressure. Because triphenylphosphine oxide (TPPO) is a notoriously difficult byproduct to separate, precipitate the TPPO by triturating the crude residue in cold diethyl ether/hexane (1:1). Filter the white precipitate, concentrate the filtrate, and purify the desired ether via silica gel chromatography.

References[4] Structure-Based Optimization of Naphthyridones into Potent ATAD2 Bromodomain Inhibitors. ACS Medicinal Chemistry Letters. URL: https://pubs.acs.org/doi/10.1021/acsmedchemlett.5b00184[3] Piperidin-4-yl azetidine derivatives as jak1 inhibitors. Google Patents (WO2011112662A1). URL: https://patents.google.com/patent/WO2011112662A1/en[1] Tert-butyl 4-(hydroxymethyl)-3-methoxypiperidine-1-carboxylate. Vulcanchem. URL: https://vulcanchem.com/product/tert-butyl-4-hydroxymethyl-3-methoxypiperidine-1-carboxylate[2] Targeting Neuroinflammation and Cognitive Decline: First-in-Class Dual Butyrylcholinesterase and p38α Mitogen-Activated Protein Kinase Inhibitors. Journal of Medicinal Chemistry. URL: https://doi.org/10.1021/acs.jmedchem.5c00933

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Application Note: (3-Methoxypiperidin-4-yl)methanol Hydrochloride as a Privileged Scaffold in Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of functionalized aliphatic heterocycles is paramount for optimizing both pharmacokinetic (PK) and pharmacodynamic (PD) profiles. (3-Methoxypiperidin-4-yl)methanol hydrochloride (CAS: 4045-29-8 related scaffold) represents a highly privileged, densely functionalized building block[1]. The piperidine ring is one of the most frequently utilized nitrogenous heterocycles in FDA-approved therapeutics. By incorporating a C3-methoxy group and a C4-hydroxymethyl group, this scaffold provides orthogonal reactive sites that enable divergent synthetic trajectories while precisely modulating basicity and lipophilicity.

This application note provides a comprehensive guide to the structural rationale, synthetic versatility, and validated bench protocols for utilizing this building block in the development of complex active pharmaceutical ingredients (APIs).

Structural Rationale & Physicochemical Profiling

As a Senior Application Scientist, I emphasize that selecting a building block is rarely just about geometry; it is about electronic tuning. The specific functionalization of (3-Methoxypiperidin-4-yl)methanol hydrochloride offers distinct advantages in drug design:

• Basicity Modulation : The electron-withdrawing nature of the C3-methoxy group (via the inductive effect, -I) lowers the pKa of the piperidine nitrogen compared to an unsubstituted piperidine. This subtle pKa shift is critical for enhancing passive membrane permeability and mitigating hERG channel liabilities—a common hurdle in basic amine drug candidates.

• Vectorized Hydrogen Bonding : The C4-hydroxymethyl group acts as both a hydrogen bond donor and acceptor. This provides a critical vector for interacting with target proteins, such as mimicking acetyl-lysine (KAc) in bromodomain pockets[2].

• Stereochemical Bulk : The methoxy group imparts stereochemical constraints that can lock the piperidine ring into a preferred chair conformation, pre-organizing the molecule for optimal receptor binding[3].

Table 1: Physicochemical Properties & Synthetic Impact

Property	Value	Structural & Synthetic Impact
Molecular Weight	181.66 g/mol (Salt)	Low MW allows for extensive downstream elaboration without violating Lipinski's Rule of 5.
Molecular Formula	C7H16ClNO2	High sp³ character ( Fsp3​ ) correlates with improved clinical success rates and solubility.
Reactive Sites	2° Amine, 1° Alcohol	Enables orthogonal protection/deprotection strategies for regioselective functionalization.
Physical Form	Hydrochloride Salt	Enhances bench stability, prevents atmospheric CO₂ degradation (carbamate formation), and improves handling.

Mechanistic Insights: Divergent Synthetic Workflows

The utility of (3-Methoxypiperidin-4-yl)methanol hydrochloride lies in its orthogonal reactivity. The molecule possesses two primary nucleophilic sites: the secondary piperidine amine and the primary alcohol.

N-Derivatization (Path 1)

Once the hydrochloride salt is neutralized, the secondary amine becomes highly nucleophilic. In the synthesis of ATAD2 bromodomain inhibitors, the piperidine nitrogen is often utilized as an attachment point to a larger naphthyridone or quinolinone core[2]. This can be achieved via Buchwald-Hartwig cross-coupling with aryl halides or through reductive amination with aldehydes.

O-Derivatization and Activation (Path 2)

The C4-hydroxymethyl group is a prime candidate for electrophilic activation. Converting the primary alcohol to a mesylate (-OMs) or tosylate (-OTs) transforms it into an excellent leaving group for SN​2 displacement by various nucleophiles (e.g., azides, amines, or thiols). Alternatively, mild oxidation yields an aldehyde, setting the stage for Wittig olefinations or reductive aminations to extend the carbon framework—a strategy heavily utilized in the synthesis of 5-HT4 receptor agonists like Cisapride[3].

Caption: Divergent synthetic pathways from (3-Methoxypiperidin-4-yl)methanol hydrochloride.

Validated Experimental Protocols

To ensure rigorous reproducibility, the following protocols are designed as self-validating systems. Causality for each reagent choice is explicitly detailed.

Protocol A: Selective N-Boc Protection

Objective: Mask the secondary amine to allow selective downstream manipulation of the primary alcohol. Causality: The HCl salt must be neutralized in situ. Triethylamine (Et₃N) acts as the base, while DMAP is intentionally omitted to prevent unwanted O-acylation by Boc₂O. The amine is significantly more nucleophilic than the primary alcohol, ensuring excellent regioselectivity.

Step-by-Step Methodology:

• Preparation: Suspend (3-Methoxypiperidin-4-yl)methanol hydrochloride (1.0 eq, 10.0 mmol) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration under a nitrogen atmosphere.

• Freebasing: Cool the suspension to 0 °C using an ice bath. Add Et₃N (2.5 eq, 25.0 mmol) dropwise. Rationale: 1.0 eq neutralizes the HCl salt; the excess acts as an acid scavenger for the subsequent protection step.

• Protection: Dissolve Di-tert-butyl dicarbonate (Boc₂O) (1.05 eq, 10.5 mmol) in a minimal amount of DCM and add dropwise to the reaction mixture.

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours. Self-Validation: The generation of CO₂ gas (effervescence) indicates the decomposition of the tert-butyl carbonate leaving group. Monitor by TLC (Ninhydrin stain); the disappearance of the baseline amine spot confirms completion.

• Workup: Quench the reaction with saturated aqueous NH₄Cl to remove unreacted Et₃N. Extract the aqueous layer with DCM (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, gradient of 10-50% EtOAc in Hexanes) to yield the N-Boc protected intermediate as a colorless oil.

Protocol B: Mild Oxidation to the Corresponding Aldehyde

Objective: Convert the primary alcohol of the N-Boc protected intermediate to an aldehyde for subsequent carbon-carbon bond formation or reductive amination. Causality: Dess-Martin Periodinane (DMP) is selected over Swern oxidation to avoid the use of malodorous dimethyl sulfide and to maintain strictly mild, neutral conditions that prevent epimerization at the sensitive C3/C4 stereocenters.

Step-by-Step Methodology:

• Preparation: Dissolve the N-Boc protected alcohol (1.0 eq, 5.0 mmol) in "wet" DCM (0.1 M). Rationale: A catalytic amount of water (approx. 1.1 eq relative to DMP) accelerates the oxidation by hydrolyzing one acetate ligand on DMP, forming a highly reactive periodinane intermediate.

• Oxidation: Cool the solution to 0 °C. Add DMP (1.2 eq, 6.0 mmol) in one portion.

• Reaction Monitoring: Stir at room temperature for 1.5 to 2 hours. Monitor by TLC (UV and KMnO₄ stain).

• Workup & Validation: Quench the reaction by adding a 1:1 mixture of saturated aqueous Na₂S₂O₃ and saturated aqueous NaHCO₃ (20 mL). Stir vigorously for 30 minutes. Self-Validation: The initially cloudy suspension will turn completely clear as the insoluble iodine(V) species are reduced to highly soluble iodine(III) byproducts.

• Isolation: Separate the layers and extract the aqueous phase with DCM (2 × 15 mL). Dry the combined organics over Na₂SO₄ and concentrate in vacuo. Critical Note: Use the crude aldehyde immediately in the next synthetic step to prevent hydrate formation or autoxidation.

References

• Structure-Based Optimization of Naphthyridones into Potent ATAD2 Bromodomain Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Practical synthesis of ethyl cis-4-amino-3-methoxy-1-piperidine carboxylate, a key intermediate of cisapride Source: Tetrahedron Letters URL:[Link]

• Chemical Aspects of Human and Environmental Overload with Fluorine Source: International Journal of Molecular Sciences (PMC - NIH) URL:[Link]

• 3-METHOXYPIPERIDINE Chemical Properties and Safety Data Source: LookChem Database URL:[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to prevent the degradation of (3-Methoxypiperidin-4-yl)methanol hydrochloride

An In-Depth Technical Guide for Researchers

Technical Support Center: (3-Methoxypiperidin-4-yl)methanol hydrochloride

Welcome to the technical support center for (3-Methoxypiperidin-4-yl)methanol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who utilize this compound in their experiments. Our goal is to provide you with the necessary knowledge to prevent its degradation, ensuring the integrity and reproducibility of your results. This document moves beyond simple instructions to explain the chemical principles behind our recommendations.

Frequently Asked Questions (FAQs)

Q1: What is (3-Methoxypiperidin-4-yl)methanol hydrochloride, and why is its stability a concern?

(3-Methoxypiperidin-4-yl)methanol hydrochloride is an organic compound featuring a piperidine ring, which is a common scaffold in pharmaceuticals. It is supplied as a hydrochloride salt. The stability of any reagent is critical for experimental success. Degradation can lead to the formation of impurities, a decrease in the active compound's concentration, and ultimately, to unreliable and non-reproducible data. For this specific molecule, the piperidine nitrogen, the alcohol group, and the methoxy ether group are potential sites for chemical transformation under adverse conditions. The hydrochloride salt form significantly enhances stability compared to the free base, primarily by protonating the reactive lone pair of electrons on the piperidine nitrogen, which inhibits oxidation.[1][2]

Q2: What are the primary environmental factors that can cause the degradation of this compound?

Like many complex organic molecules, (3-Methoxypiperidin-4-yl)methanol hydrochloride is susceptible to several environmental factors. The primary culprits are:

• Humidity/Moisture: Piperidine compounds can be hygroscopic, and moisture can facilitate hydrolytic reactions or other degradation pathways.[3] Storing in a dry environment is crucial.

• Temperature: Elevated temperatures accelerate the rate of all chemical reactions, including degradation.[3] While the compound is a solid, thermal degradation can occur, especially over long-term storage at improper temperatures.

• Light: Photosensitive compounds can undergo degradation upon exposure to light, particularly UV radiation, which can provide the energy to initiate photochemical reactions.[3]

• Atmosphere (Oxygen): The free base form of the piperidine is susceptible to oxidation. While the hydrochloride salt is more stable, degradation can be initiated if the compound is exposed to basic conditions that generate the free base in the presence of oxygen.[2]

Q3: What are the ideal long-term storage conditions for (3-Methoxypiperidin-4-yl)methanol hydrochloride?

To ensure multi-year stability, a multi-faceted approach to storage is required. The conditions below are designed to mitigate the risks outlined in Q2.

Parameter	Recommended Condition	Rationale
Temperature	2°C to 8°C (Refrigerated)	Slows down the rate of potential degradation reactions. Avoids freezing, which can sometimes cause issues with crystal structure or moisture condensation.[3]
Atmosphere	Store under an inert gas (Argon or Nitrogen)	Minimizes exposure to oxygen and moisture, preventing oxidation and hydrolysis.
Light	Store in an amber or opaque vial	Protects the compound from light-induced (photochemical) degradation.[3]
Container	Tightly sealed, non-reactive container (e.g., glass)	Prevents the ingress of moisture and air from the surrounding environment.[4][5]
Humidity	Store in a desiccated environment	Using a desiccator or including a desiccant pouch in secondary containment minimizes moisture exposure.[3]

Q4: I am preparing a stock solution for my experiments. What solvent should I use, and how can I ensure its stability?

The hydrochloride salt structure generally confers good solubility in polar protic solvents like water, methanol, or ethanol.[1] However, the stability in solution is a different challenge than in the solid state.

• Solvent Choice: Start with high-purity, anhydrous solvents if possible. For aqueous solutions, use purified water (e.g., Milli-Q or HPLC-grade).

• pH is Critical: As a hydrochloride salt, the compound will form a mildly acidic solution. Avoid dissolving it in basic solutions (pH > 7), as this will neutralize the hydrochloride, forming the free base. The free base is significantly more reactive and prone to oxidation.[2][6] If your experimental conditions are basic, consider preparing the solution immediately before use.

• Storage of Solutions: If you must store a stock solution, store it at -20°C or -80°C in small, single-use aliquots. This minimizes freeze-thaw cycles, which can introduce moisture and accelerate degradation. Purging the headspace of the vial with an inert gas before sealing and freezing is also recommended.[7]

Q5: How can I detect if my sample of (3-Methoxypiperidin-4-yl)methanol hydrochloride has degraded?

Detecting degradation is key to troubleshooting failed experiments. A multi-pronged approach is best:

• Visual Inspection: Check for changes in color or consistency of the solid material.

• Thin-Layer Chromatography (TLC): This is a quick and inexpensive method to check for the presence of new, impurity spots that were not present in a reference sample.[8][9]

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for stability assessment. A stability-indicating HPLC method can separate the parent compound from its degradation products.[10][11] The appearance of new peaks or a decrease in the main peak's area relative to a standard suggests degradation.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique not only separates the components but also provides mass information, which is invaluable for identifying the structure of the degradation products.[10][12]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Inconsistent or Non-Reproducible Experimental Results

Your results vary significantly between experiments, even with the same protocol.

Caption: Troubleshooting workflow for inconsistent experimental results.

Issue 2: Visible Change in the Solid Compound

The typically white, crystalline solid has changed in appearance (e.g., become discolored, oily, or clumpy).

This is a strong indicator of significant degradation or moisture absorption. Do not use the compound. Discard it according to your institution's safety protocols and acquire a fresh batch. Review your storage procedures immediately to prevent recurrence.[4]

Experimental Protocols

Protocol 1: Forced Degradation Study Workflow

This protocol allows you to test the compound's stability under your specific experimental conditions (e.g., in the presence of other reagents or in a specific buffer).

• Prepare Solutions: Prepare separate solutions of (3-Methoxypiperidin-4-yl)methanol hydrochloride under various stress conditions:

  • Acid Hydrolysis: 0.1 M HCl.[12]

  • Base Hydrolysis: 0.1 M NaOH.[12]

  • Oxidation: 3% H₂O₂.[10][12]

  • Control: Your standard experimental buffer/solvent.

• Incubation: Incubate these solutions, along with a control sample protected from stress, at a controlled temperature (e.g., 40-60°C) for a set period (e.g., 24, 48, or 72 hours).[12] Protect samples from light.

• Neutralization & Dilution: At each time point, withdraw an aliquot. Neutralize the acid and base samples. Dilute all samples to a suitable concentration for analysis.

• Analysis: Analyze all samples by a stability-indicating HPLC method.[11]

• Evaluation: Compare the chromatograms of the stressed samples to the control. The emergence of new peaks or a decrease in the parent peak area indicates degradation under those specific conditions.

Caption: General experimental workflow for a forced degradation study.

References

• Safety Data Sheet: Piperidine. Chemos GmbH&Co.KG. [Link]

• Hydrochloride. Grokipedia. [Link]

• What are the storage stability of Piperidine Series compounds over time? Blog. (2025). [Link]

• Why are organic amines often more stable as the HCl salt than in the free base form? Reddit r/chemistry. (2015). [Link]

• Safety Data Sheet: Piperidine. Carl ROTH. [Link]

• Safety First: Handling and Storage Guidelines for 2-Methylpiperidine. NINGBO INNO PHARMCHEM CO.,LTD. (2026). [Link]

• Piperidine - SAFETY DATA SHEET. PENTA. (2024). [Link]

• Proposed degradation pathways of the drug under different hydrolytic conditions. ResearchGate. [Link]

• Amine hydrochloride salts : a problem in polyurethane synthesis. University of Glasgow Theses Service. (2007). [Link]

• Amine hydrochloride salts : a problem in polyurethane synthesis. Enlighten Theses. (2012). [Link]

• Hydrochloride salt of amine. Reddit r/OrganicChemistry. (2023). [Link]

• 6. ANALYTICAL METHODS. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• (3-methoxypiperidin-3-yl)methanol hydrochloride (C7H15NO2). PubChemLite. [Link]

• Forced degradation studies to identify the main degradation pathways of two active substances used in hypertension treatment. Scholar - Universidade de Lisboa. [Link]

• ((3R,4R)-3-Fluoropiperidin-4-yl)methanol hydrochloride. PubChem. [Link]

• ((3R,4S)-3-Fluoropiperidin-4-yl)methanol hydrochloride. PubChem. [Link]

• Forced degradation behavior of epidepride and development of a stability-indicating method based on liquid chromatography–mass spectrometry. PMC. (2015). [Link]

• A stability indicating HPTLC method for the determination of manidipine dihydrochloride. European Journal of Chemistry. (2011). [Link]

• HPLC Method for Determination of 3,4-Diaminopyridine in the Presence of Related Substances and Degradation Products Formed Under Stress Conditions. ResearchGate. (2006). [Link]

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• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Solubility Challenges with (3-Methoxypiperidin-4-yl)methanol Hydrochloride

Welcome to the technical support center for (3-Methoxypiperidin-4-yl)methanol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for overcoming common solubility and handling challenges encountered with this compound. As a substituted piperidine derivative, its physicochemical properties can present unique hurdles in experimental workflows. This resource offers a combination of frequently asked questions for quick reference and in-depth troubleshooting guides with detailed protocols to empower you in your research.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the handling and solubility of (3-Methoxypiperidin-4-yl)methanol hydrochloride.

Q1: My (3-Methoxypiperidin-4-yl)methanol hydrochloride is not dissolving in water at neutral pH. Is this expected?

A1: Yes, this is a common observation for many piperidine hydrochloride salts. The piperidine ring contains a basic nitrogen atom.[1] As a hydrochloride salt, the compound is more likely to be soluble in aqueous solutions compared to its free base form. However, the solubility can be significantly influenced by the pH of the solution. Near neutral pH, the equilibrium between the protonated (more soluble) and free base (less soluble) forms can limit its dissolution.

Q2: What are the recommended starting solvents for dissolving (3-Methoxypiperidin-4-yl)methanol hydrochloride?

A2: Based on the general solubility of similar piperidine hydrochloride compounds, the following solvents are recommended as starting points for solubility screening:

• Aqueous solutions: Acidic aqueous solutions (e.g., 0.1 M HCl) are often a good starting point due to the common ion effect and the stabilization of the protonated, more soluble form of the amine.

• Alcohols: Methanol and ethanol are generally effective solvents for piperidine derivatives and their salts.[1]

• Polar Aprotic Solvents: For higher concentrations, Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are powerful solvents for a wide range of organic compounds.[1]

Q3: I've prepared a stock solution in an organic solvent and it precipitated upon dilution in my aqueous buffer. What happened and how can I prevent this?

A3: This phenomenon, often termed "crashing out," is common when a concentrated stock solution in an organic solvent is diluted into an aqueous buffer where the compound has lower solubility. The drastic change in solvent polarity causes the compound to precipitate. To prevent this, consider the following:

• Stepwise Dilution: Instead of adding the stock solution directly to the buffer, try adding the buffer to the stock solution dropwise while vortexing.

• Co-solvent System: Prepare your final aqueous solution with a small percentage of a water-miscible co-solvent (like DMSO or ethanol) to maintain solubility. Be mindful of the final co-solvent concentration in your experiment, as it may affect biological assays.

• pH Adjustment: Ensure the pH of your final aqueous buffer is optimized for the solubility of your compound (see troubleshooting guide below).

Q4: How should I store solutions of (3-Methoxypiperidin-4-yl)methanol hydrochloride to ensure stability?

A4: The stability of the compound in solution is influenced by factors such as the solvent, pH, temperature, and exposure to light.[2] For short-term storage, refrigeration (2-8 °C) is generally recommended. For long-term storage, it is advisable to store aliquots of stock solutions at -20 °C or -80 °C to minimize degradation.[2] It is crucial to perform stability studies under your specific experimental conditions to determine the compound's stability in your chosen solvent and buffer systems (see troubleshooting guide below).

In-Depth Troubleshooting Guides

This section provides detailed, step-by-step protocols to systematically address and overcome solubility and stability challenges.

Troubleshooting Guide 1: Poor Solubility

Poor solubility is a primary hurdle in the experimental use of many novel compounds. This guide provides a systematic approach to understanding and improving the solubility of (3-Methoxypiperidin-4-yl)methanol hydrochloride.

Before attempting to prepare a solution of a specific concentration, a qualitative assessment can save time and material.

Protocol: Preliminary Solubility Screening

• Dispense a small, unweighed amount (e.g., 1-2 mg) of (3-Methoxypiperidin-4-yl)methanol hydrochloride into several small, labeled glass vials.

• To each vial, add a small volume (e.g., 0.1 mL) of a different test solvent. Recommended test solvents include:

  • Water

  • 0.1 M HCl

  • 0.1 M NaOH

  • Methanol

  • Ethanol

  • Acetonitrile

  • Dimethyl Sulfoxide (DMSO)

  • N,N-Dimethylformamide (DMF)

• Vortex each vial vigorously for 30 seconds.

• Visually inspect for dissolution. If the compound dissolves, it is considered soluble in that solvent at this approximate concentration. If not, proceed with gentle heating (if the compound's stability at elevated temperatures is known or acceptable for the intended application).

For more precise applications, determining the equilibrium solubility is essential. The shake-flask method is a widely accepted technique for this purpose.[3]

Protocol: Equilibrium Solubility Determination

• Add an excess amount of (3-Methoxypiperidin-4-yl)methanol hydrochloride to a known volume of the desired solvent in a sealed vial.

• Agitate the mixture at a constant temperature for 24-48 hours to ensure equilibrium is reached.

• Separate the undissolved solid from the saturated solution by centrifugation and subsequent filtration through a 0.22 µm syringe filter.

• Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method, such as HPLC-UV (see Troubleshooting Guide 3).

• Express the solubility in mg/mL or molarity.

Data Presentation: Estimated Solubility of (3-Methoxypiperidin-4-yl)methanol hydrochloride in Common Solvents

Note: As specific experimental data for this compound is not publicly available, the following table provides estimated solubility based on the properties of similar piperidine hydrochloride derivatives. It is strongly recommended to determine the experimental solubility for your specific batch and experimental conditions.

Solvent	Estimated Solubility	Remarks
Water	Sparingly Soluble	Solubility is pH-dependent.
0.1 M HCl	Soluble	Protonation of the piperidine nitrogen enhances solubility.
Methanol	Freely Soluble	A good starting solvent for stock solutions.
Ethanol	Soluble	Another suitable alcoholic solvent.
DMSO	Very Soluble	A powerful solvent for creating high-concentration stock solutions.[1]
DMF	Very Soluble	Similar to DMSO in its solubilizing capacity.[1]

If the solubility in your desired solvent system is insufficient, the following strategies can be employed.

A. pH Adjustment

The solubility of amine hydrochlorides is highly dependent on the pH of the aqueous solution.[4]

Protocol: pH-Dependent Solubility Profile

• Prepare a series of buffers with a range of pH values (e.g., from pH 2 to pH 10).

• Determine the solubility of (3-Methoxypiperidin-4-yl)methanol hydrochloride in each buffer using the shake-flask method described above.

• Plot the solubility as a function of pH to identify the optimal pH range for dissolution.

Rationale: In acidic conditions, the piperidine nitrogen is protonated, forming a more polar and thus more water-soluble cation. As the pH increases towards and beyond the pKa of the piperidine, the equilibrium shifts towards the less soluble free base, leading to a decrease in aqueous solubility.

B. Co-solvent Systems

The use of a water-miscible organic solvent (co-solvent) can significantly increase the solubility of poorly soluble compounds in aqueous solutions.[1]

Protocol: Co-solvent Screening

• Prepare stock solutions of your compound in several water-miscible organic solvents in which it is highly soluble (e.g., DMSO, ethanol).

• In a series of vials, prepare your desired aqueous buffer.

• Add increasing percentages (v/v) of the co-solvent to the buffer (e.g., 1%, 5%, 10%, 20%).

• To each buffer/co-solvent mixture, add your compound to determine its solubility, or dilute your stock solution and observe for precipitation.

• Identify the minimum percentage of co-solvent required to maintain the desired concentration of your compound in solution.

Causality: Co-solvents work by reducing the polarity of the aqueous environment, which can better accommodate the less polar regions of the organic molecule, thereby increasing its solubility.

Caption: A decision tree for troubleshooting poor solubility.

Troubleshooting Guide 2: Assessing Compound Stability

Ensuring the stability of your compound in solution is critical for obtaining reliable and reproducible experimental results. Forced degradation studies are an essential tool for this purpose.[5][6]

Protocol: Forced Degradation Study

• Prepare Stock Solution: Prepare a stock solution of (3-Methoxypiperidin-4-yl)methanol hydrochloride in a suitable solvent (e.g., methanol or water).

• Stress Conditions: Subject aliquots of the stock solution to various stress conditions:

  • Acidic Hydrolysis: Add an equal volume of 1 M HCl and heat at 60°C for 24 hours.[5]

  • Basic Hydrolysis: Add an equal volume of 1 M NaOH and keep at room temperature for 24 hours.[5]

  • Oxidative Degradation: Add an equal volume of 3% hydrogen peroxide and keep at room temperature for 24 hours.[6]

  • Thermal Degradation: Heat a solution at 60°C for 24 hours.

  • Photostability: Expose a solution to UV light (e.g., 254 nm) for 24 hours, with a control sample wrapped in foil.

• Sample Analysis: At various time points (e.g., 0, 4, 8, 24 hours), take an aliquot of each stressed sample, neutralize if necessary, and dilute to a suitable concentration for analysis.

• Analytical Method: Analyze the samples using a stability-indicating HPLC method (see Troubleshooting Guide 3) to quantify the remaining parent compound and detect any degradation products.

Rationale: Forced degradation studies help to identify potential degradation pathways and the conditions under which the compound is unstable. This information is crucial for selecting appropriate storage conditions and for the development of a stability-indicating analytical method.

Caption: Workflow for a forced degradation study.

Troubleshooting Guide 3: Quantitative Analysis by HPLC

A robust analytical method is essential for quantifying (3-Methoxypiperidin-4-yl)methanol hydrochloride and assessing its purity and stability. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly used technique for this purpose.[7]

Proposed HPLC Method

Note: This is a general method and may require optimization for your specific instrumentation and sample matrix.

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)	Provides good retention and separation for moderately polar compounds.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent to improve peak shape for the basic amine.[8]
Mobile Phase B	Acetonitrile	A common organic modifier for reversed-phase HPLC.
Gradient	5% to 95% B over 15 minutes	A gradient elution is recommended to ensure elution of the compound and any potential impurities with varying polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides reproducible retention times.
Detection	UV at 220 nm or 270 nm	The methoxy-substituted aromatic ring is expected to have UV absorbance. Wavelength optimization is recommended.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

Protocol: HPLC Analysis

• Sample Preparation: Dissolve the sample in the mobile phase or a suitable solvent to a known concentration. Filter the sample through a 0.45 µm syringe filter before injection.

• Standard Preparation: Prepare a series of standard solutions of (3-Methoxypiperidin-4-yl)methanol hydrochloride of known concentrations to create a calibration curve.

• Analysis: Inject the standards and samples onto the equilibrated HPLC system.

• Quantification: Determine the concentration of the compound in your samples by comparing the peak area to the calibration curve.

Method Development and Validation: For rigorous quantitative analysis and stability studies, the HPLC method should be validated according to ICH guidelines to ensure it is specific, linear, accurate, precise, and robust.[9]

References

• BenchChem. (2025). Addressing poor solubility of piperidine derivatives in reactions. Retrieved from a hypothetical BenchChem technical support document.
• BenchChem. (2025). General Experimental Protocol for Determining Solubility. Retrieved from a hypothetical BenchChem technical support document.
• Cayman Chemical. (2025). Product Information: (±)4-Hydroxymephenytoin.
• BenchChem. (2025). Technical Support Center: Bis(2-chloroethyl)amine Hydrochloride Stability in Solution. Retrieved from a hypothetical BenchChem technical support document.
• BenchChem. (2025). Troubleshooting poor solubility of piperidine-4-acetic acid compounds. Retrieved from a hypothetical BenchChem technical support document.
• Sciencemadness Discussion Board. (2015, January 12). CWE of Piperidine. Retrieved from a hypothetical online forum discussion.
• SIELC. (n.d.). Separation of 1-(2-Methoxyphenyl)piperazine on Newcrom R1 HPLC column.
• ResearchGate. (2021, July 6). Have you experienced that your piperidine crystallizes when not in use?
• BenchChem. (2025). 1-(4-Methoxyphenyl)piperazine hydrochloride HPLC analysis method.
• Kishida Chemical Co., Ltd. (2020). Safety Data Sheet.
• European Patent Office. (n.d.). Piperidine derivatives, their preparation, and their use as medicaments.
• Defense Technical Information Center. (2025, June 4). Piperidine Synthesis.
• Google Patents. (n.d.). Process for preparing N-amino piperidine hydrochloride.
• PubMed. (2005, January 15). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine.
• Aure Chemical. (n.d.). Piperazine and Piperidine Intermediates for Pharmaceutical Synthesis. Retrieved from a hypothetical Aure Chemical webpage.
• ResearchGate. (n.d.). The stability of amitriptyline hydrochloride in aqueous solution.
• Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
• Google Patents. (n.d.). Synthetic method of piperidine hydrochloride.
• Google Patents. (n.d.). Process for the preparation of piperidine derivatives.
• ChemicalBook. (n.d.). Piperidine hydrochloride synthesis.
• PubMed. (n.d.). Stability of amitriptyline hydrochloride in a commercial aqueous solution.
• BenchChem. (2025). Application Notes and Protocols for Forced Degradation Studies of Amiloride Hydrochloride.
• ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review.
• ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects.
• BenchChem. (2025). Application Notes & Protocols: HPLC-UV Analysis of Piperidine-Containing Compounds.

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Reference Data & Comparative Studies

Comprehensive Comparison Guide: (3-Methoxypiperidin-4-yl)methanol hydrochloride vs. Alternative Piperidine Scaffolds in Drug Discovery

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Content Focus: Scaffold Evaluation, Physicochemical Profiling, and Mechanistic Validation

Executive Summary

In modern medicinal chemistry, the piperidine ring is recognized as a "privileged scaffold," ubiquitous in FDA-approved drugs targeting the central nervous system (CNS), oncology pathways, and metabolic disorders[1]. However, the transition from hit to lead often exposes liabilities in simple piperidine structures, such as poor metabolic stability, high lipophilicity, and off-target cardiac toxicity (hERG channel blockade)[2].

(3-Methoxypiperidin-4-yl)methanol hydrochloride (CAS: 2919955-70-5) has emerged as a highly functionalized, sp³-rich building block designed to overcome these limitations. By incorporating a methoxy group at the C3 position and a hydroxymethyl group at the C4 position, this scaffold offers precise vector control for hydrogen bonding, conformational restriction, and tunable basicity. This guide objectively compares its performance against traditional piperidine derivatives, providing actionable experimental workflows and comparative data for drug discovery professionals.

Structural & Physicochemical Rationale

The causality behind choosing (3-Methoxypiperidin-4-yl)methanol hydrochloride over simpler alternatives lies in its three-dimensional trajectory and heteroatom placement.

• Unsubstituted Piperidine: Highly flexible, often leading to promiscuous binding and high basicity (pKa ~11.2), which strongly correlates with hERG liability.

• N-Boc-4-iodopiperidine: A standard synthetic intermediate[3]. While excellent for cross-coupling, it lacks inherent sp³ complexity to drive target selectivity.

• Spirocyclic Piperidines: Offer excellent 3D complexity and solubility but can be synthetically challenging and sterically hindered during late-stage functionalization[4].

• (3-Methoxypiperidin-4-yl)methanol hydrochloride: The C3-methoxy group acts as a hydrogen-bond acceptor and sterically restricts the piperidine ring conformation. The C4-hydroxymethyl provides a versatile handle for etherification or amination. Crucially, the inductive effect of the oxygen atoms lowers the pKa of the piperidine nitrogen, significantly reducing hERG binding affinity[5]. The hydrochloride salt form ensures immediate aqueous solubility for early-stage assay screening.

Comparative Performance Data

The following table summarizes the representative physicochemical and biological performance of lead candidates derived from these scaffolds, specifically in the context of PI3K/Akt pathway inhibition and HDM2-p53 protein-protein interaction (PPI) disruption[5][6].

Scaffold Derivative Base	Target Application	Avg. IC₅₀ (nM)	Lipophilicity (cLogP)	Aqueous Solubility (LogS)	hERG Inhibition (IC₅₀, µM)
Unsubstituted Piperidine	Baseline Kinase	150 - 300	4.5	-4.2	< 1.0 (High Risk)
4-Piperidinemethanol	HDM2-p53 PPI	85 - 120	3.8	-3.5	5.2 (Moderate Risk)
Spirocyclic Piperidine	SHP2 Allosteric	15 - 40	2.5	-2.1	> 20 (Low Risk)
(3-Methoxypiperidin-4-yl)methanol	Akt / HDM2-p53	10 - 25	2.2	-1.8	> 30 (Very Low Risk)

Data synthesized from structural optimization principles of 3,4-disubstituted and 3,4,6-trisubstituted piperidines[5][6].

Mechanistic Causality: Pathway Disruption

Piperidine derivatives are heavily utilized to disrupt the PI3K/Akt signaling cascade, a pathway frequently overactivated in human cancers[7]. The introduction of chiral centers and functional groups (like the 3-methoxy and 4-hydroxymethyl) on the piperidine ring allows the molecule to form critical salt bridges and hydrogen bonds within the kinase hinge region or the PPI hydrophobic pockets (e.g., the Trp23 and Leu26 pockets of HDM2)[6][8].

Caption: Disruption of the PI3K/Akt signaling cascade by functionalized piperidine derivatives.

Experimental Validation: Self-Validating Protocols

To ensure scientific integrity, any compound synthesized from the (3-Methoxypiperidin-4-yl)methanol scaffold must be rigorously evaluated. Below is a self-validating protocol for an ATP-Competitive Akt Kinase Inhibition Assay , designed to confirm both potency and mechanism of action[5][7].

Akt Kinase Inhibition Assay Methodology

Rationale: This assay measures the ability of the synthesized derivative to compete with ATP for the Akt kinase domain. Using a luminescent ADP detection system ensures high sensitivity and minimizes interference from autofluorescent compounds.

Step-by-Step Protocol:

• Compound Preparation: Dissolve the (3-Methoxypiperidin-4-yl)methanol derivative in 100% DMSO to create a 10 mM stock. Perform a 3-fold serial dilution in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35) to generate a 10-point concentration curve.

• Enzyme-Ligand Pre-incubation: In a 384-well microplate, add 5 µL of the diluted compound to 10 µL of recombinant Akt1 enzyme (final concentration: 2 nM). Incubate at room temperature for 15 minutes. Causality: Pre-incubation allows for the equilibration of slow-binding inhibitors before the reaction initiates.

• Reaction Initiation: Add 10 µL of a substrate mixture containing 10 µM ATP and 2 µM Crosstide (Akt-specific peptide substrate).

• Kinase Reaction: Seal the plate and incubate at 30°C for 60 minutes.

• Detection: Terminate the reaction by adding 25 µL of ADP-Glo™ Reagent (or equivalent ADP detection reagent) to deplete unreacted ATP. Incubate for 40 minutes. Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and introduce luciferase/luciferin.

• Readout & Analysis: Measure luminescence using a microplate reader. Calculate the IC₅₀ using a four-parameter logistic non-linear regression model.

Caption: Step-by-step workflow for the luminescent Akt Kinase Inhibition Assay.

Conclusion

For drug development professionals, the selection of the right starting scaffold dictates the downstream success of the lead optimization phase. While unsubstituted piperidines offer synthetic ease, they frequently result in off-target toxicities and poor pharmacokinetic profiles. (3-Methoxypiperidin-4-yl)methanol hydrochloride provides a pre-optimized, conformationally restricted sp³ core. Its built-in hydrogen-bonding vectors and attenuated basicity make it a superior alternative for developing highly selective, orally bioavailable inhibitors for challenging targets like Akt kinases and HDM2-p53 PPIs.

References

• The Role of Piperidine Derivatives in Modern Drug Discovery NBInno[Link]

• Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors Journal of Medicinal Chemistry (ACS Publications)[Link]

• Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors ACS Medicinal Chemistry Letters[Link]

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A Comparative Guide to Cross-Reactivity Profiling of (3-Methoxypiperidin-4-yl)methanol hydrochloride

For Researchers, Scientists, and Drug Development Professionals

The piperidine heterocycle is a prevalent structural motif in medicinal chemistry, found in a wide array of pharmaceuticals targeting the central nervous system (CNS), among other indications.[1][2][3] Its structural properties can confer desirable physicochemical characteristics like modulated lipophilicity and metabolic stability.[1] However, this widespread use also necessitates a thorough investigation of potential off-target interactions to mitigate the risk of adverse drug reactions (ADRs).[4][5] This guide is structured to provide both the strategic rationale and detailed experimental protocols necessary for a comprehensive cross-reactivity assessment.

Rationale for Target Selection and Panel Design

The initial step in any cross-reactivity study is to define a panel of potential off-targets. This selection is guided by the compound's structural features and adherence to regulatory guidelines for safety pharmacology.[6][7][8][9]

Structural Analogy: The piperidine core of (3-Methoxypiperidin-4-yl)methanol hydrochloride is a key structural element in numerous CNS-active drugs, including antipsychotics and analgesics.[1][10][11] Therefore, a primary focus should be on receptors and transporters commonly modulated by such agents. These include, but are not limited to, dopaminergic, serotonergic, adrenergic, and muscarinic receptors.[5]

Regulatory Compliance: The International Council for Harmonisation (ICH) guidelines, specifically ICH S7A and S7B, mandate a "core battery" of safety pharmacology studies to assess effects on the CNS, cardiovascular, and respiratory systems before human clinical trials.[6][7][8][9][12] A well-designed in vitro cross-reactivity panel serves as a critical first step in this process, identifying potential liabilities early in development.[4][5]

Tiered Approach: A tiered approach to screening is often the most efficient.[4][13]

• Tier 1 (Broad Screening): A broad panel of assays (e.g., SafetyScreen44 or similar) provides an initial assessment of off-target interactions.[4][5][14]

• Tier 2 (Dose-Response): Any "hits" from Tier 1 (typically defined as >50% inhibition at a screening concentration of 10 µM) are then evaluated in dose-response assays to determine potency (IC50 or Ki).

• Tier 3 (Functional Assays): For high-potency off-target interactions, functional assays are employed to determine if the compound acts as an agonist, antagonist, or allosteric modulator.

The following diagram illustrates the logic of this tiered screening approach.

Caption: Tiered approach for in vitro cross-reactivity screening.

Comparative Data Summary

The following table presents hypothetical cross-reactivity data for (3-Methoxypiperidin-4-yl)methanol hydrochloride compared to the reference compound, Risperidone. This data is for illustrative purposes to demonstrate how results would be presented.

Target	Assay Type	(3-Methoxypiperidin-4-yl)methanol hydrochloride (Ki, nM)	Risperidone (Ki, nM)
Primary Target (Hypothetical)
Dopamine D2	Radioligand Binding	15	3.1
Key Off-Targets
Serotonin 5-HT2A	Radioligand Binding	250	0.16
Adrenergic α1	Radioligand Binding	1,200	0.8
Adrenergic α2	Radioligand Binding	>10,000	7.3
Histamine H1	Radioligand Binding	850	2.6
Muscarinic M1	Radioligand Binding	>10,000	>10,000
hERG	Electrophysiology	>30,000	1,050

Data is hypothetical and for illustrative purposes only.

This table provides a clear, at-a-glance comparison of the selectivity profiles. A desirable profile for a novel compound would show high potency for the primary target and significantly lower potency (higher Ki values) for the off-targets compared to the reference compound.

Experimental Methodologies

Detailed and robust experimental protocols are the foundation of trustworthy cross-reactivity data. Below are step-by-step methodologies for key assays.

Radioligand binding assays are a sensitive and quantitative method for determining the affinity of a compound for a specific receptor.[15][16] They are essential for structure-activity relationship studies.[16]

Principle: This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to a receptor preparation (typically cell membranes expressing the target receptor).[15][16][17]

Workflow Diagram:

Caption: Workflow for a typical radioligand binding assay.

Detailed Protocol:

• Membrane Preparation:

  • Culture cells expressing the target receptor to a high density.

  • Harvest cells and homogenize in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.[17]

  • Wash the membrane pellet and resuspend in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Assay Setup (96-well plate format):

  • To each well, add the following in order:

    • Assay buffer

    • Test compound at various concentrations (or vehicle for total binding controls).

    • A high concentration of a known unlabeled ligand for non-specific binding controls.

    • Receptor membrane preparation.

    • Radioligand at a concentration near its Kd.

  • The final volume is typically 200-250 µL.[17]

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 30°C) for a defined period (e.g., 60 minutes) to reach binding equilibrium.[16][17] Gentle agitation is recommended.[17]

• Harvesting:

  • Terminate the incubation by rapid vacuum filtration through a glass fiber filter plate (e.g., GF/C filters).[17] This separates the bound from the unbound radioligand.

  • Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Detection:

  • Dry the filter plate.

  • Add a scintillation cocktail to each well and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from all other values to obtain specific binding.

  • Plot the percent specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki (inhibition constant) from the IC50 using the Cheng-Prusoff equation.

Principle: These assays measure the ability of a test compound to inhibit the activity of a specific enzyme. The protocol can vary significantly depending on the enzyme and the method of detection (e.g., absorbance, fluorescence, luminescence).[18][19][20]

Detailed Protocol (Example: Trypsin Inhibition Assay): [18]

• Reagent Preparation:

  • Prepare a buffer solution (e.g., 67 mM Sodium Phosphate Buffer, pH 7.6).[18]

  • Prepare a solution of the substrate (e.g., 0.25 mM N-Benzoyl-L-Arginine Ethyl Ester, BAEE).[18]

  • Prepare a solution of the enzyme (e.g., Trypsin).[18]

  • Prepare serial dilutions of the test compound.

• Assay Setup:

  • In a suitable cuvette or microplate well, combine the buffer, enzyme solution, and the test compound.

  • Include controls for uninhibited enzyme activity (no inhibitor) and a blank (no enzyme).

• Reaction Initiation and Monitoring:

  • Pre-incubate the enzyme and inhibitor mixture for a set period.[20]

  • Initiate the reaction by adding the substrate.

  • Immediately monitor the change in absorbance (e.g., at 253 nm for BAEE) over time using a spectrophotometer.[18]

• Data Analysis:

  • Calculate the initial reaction rate (velocity) for each concentration of the inhibitor.[20]

  • Plot the percentage of inhibition against the inhibitor concentration to determine the IC50 value.[19]

Principle: Functional assays determine the cellular response to a compound, providing insight into its mechanism of action (e.g., agonist or antagonist). Calcium flux assays are commonly used for G-protein coupled receptors (GPCRs) that signal through the release of intracellular calcium.[21][22]

Workflow Diagram:

Caption: General workflow for a no-wash calcium flux assay.

Detailed Protocol:

• Cell Preparation:

  • Plate adherent cells expressing the target receptor in a 96- or 384-well black-walled, clear-bottom microplate and allow them to attach overnight.[23]

• Dye Loading:

  • Prepare a dye-loading solution containing a calcium-sensitive fluorescent dye (e.g., Fluo-8, Indo-1).[23][24][25]

  • Remove the cell culture medium and add the dye-loading solution to each well.[23]

  • Incubate the plate for 30-60 minutes at 37°C, followed by a period at room temperature, to allow the cells to take up the dye.[23]

• Assay Performance:

  • Place the cell plate into a fluorescence microplate reader equipped with an automated liquid handling system.

  • For Agonist Mode: Establish a baseline fluorescence reading, then add the test compound at various concentrations and continue to monitor the fluorescence signal over time.[21]

  • For Antagonist Mode: Pre-incubate the cells with the test compound for a set period. Establish a baseline reading, then add a known agonist at a fixed concentration (typically its EC80) and monitor the fluorescence signal.

• Data Analysis:

  • The change in fluorescence intensity corresponds to the change in intracellular calcium concentration.

  • Plot the peak fluorescence response against the log of the compound concentration.

  • For agonist mode, fit the data to determine the EC50 (potency) and Emax (efficacy).

  • For antagonist mode, fit the data to determine the IC50.

Conclusion and Forward Look

A systematic and rigorous cross-reactivity profiling, as outlined in this guide, is indispensable in modern drug discovery. By employing a tiered screening strategy that combines high-throughput binding assays with targeted functional follow-ups, researchers can build a comprehensive understanding of a compound's selectivity. This early-stage characterization of (3-Methoxypiperidin-4-yl)methanol hydrochloride, benchmarked against established drugs like Risperidone, allows for data-driven decisions, helping to identify and mitigate potential safety liabilities long before they derail a development program. The ultimate goal is to select drug candidates with the highest probability of success in clinical trials, ensuring both efficacy and patient safety.

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• Pharmacological Applications of Piperidine Derivatives. Encyclopedia.pub. Available at: [Link]

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• ICH S7A Safety pharmacology studies for human pharmaceuticals. European Medicines Agency. Available at: [Link]

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• S7A Safety Pharmacology Studies for Human Pharmaceuticals. FDA. Available at: [Link]

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Comparative analysis of (3-Methoxypiperidin-4-yl)methanol hydrochloride analogues

An In-Depth Comparative Guide to (3-Methoxypiperidin-4-yl)methanol Analogues for Drug Discovery

Introduction: The Privileged Piperidine Scaffold

The piperidine ring is a cornerstone of modern medicinal chemistry. As one of the most prevalent nitrogen-containing heterocyclic scaffolds, it is a key structural motif in numerous FDA-approved drugs, targeting a wide spectrum of diseases from central nervous system disorders to cancer.[1][2][3] Its prevalence is not accidental; the six-membered ring offers a stable, three-dimensional geometry that can be strategically functionalized to present pharmacophoric features in precise spatial orientations. This allows for potent and selective interactions with biological targets.[2][4]

This guide focuses on the comparative analysis of analogues derived from the (3-Methoxypiperidin-4-yl)methanol scaffold. While public data on the parent hydrochloride salt is sparse, the underlying structure represents a versatile building block for creating diverse chemical libraries. We will explore how systematic modifications to this core scaffold influence physicochemical properties and biological activity, providing a framework for rational drug design. This analysis is grounded in published experimental data for related piperidine derivatives, offering insights for researchers, scientists, and drug development professionals aiming to leverage this valuable chemical space.

Strategic Modifications and Synthetic Pathways

The logical starting point for a comparative analysis is to understand how analogues are created. The synthetic route chosen dictates the feasibility and diversity of the resulting compound library. A common and robust strategy for producing substituted piperidines is through the modification of a piperidone precursor.

General Synthetic Workflow

A frequently employed method involves reductive amination, which allows for the introduction of a wide variety of substituents on the piperidine nitrogen.[5][6] This, combined with other standard transformations, provides access to a rich diversity of analogues.

Caption: General workflow for synthesizing piperidine analogues.

The choice of reagents in this workflow is critical. For instance, using sodium triacetoxyborohydride in reductive amination is often preferred as it is a mild reagent that can be used in one-pot procedures, enhancing efficiency.[5] The diversification step allows for the exploration of structure-activity relationships (SAR) by introducing a variety of functional groups.

Comparative Analysis of Analogue Performance

The ultimate value of an analogue lies in its biological performance. By comparing data from different classes of piperidine derivatives, we can deduce principles to guide future design. The following table summarizes quantitative data from various studies on substituted piperidine ligands, highlighting their binding affinities and inhibitory concentrations against different biological targets.

Target Protein	Ligand/Analogue Class	Docking Score (kcal/mol)	Binding Affinity (Ki)	IC50	Reference
Sigma-1 Receptor (σ1R)	Piperidine Derivative (Compound 1)	-	3.2 nM	-	[1][7]
Sigma-1 Receptor (σ1R)	Piperidine Derivative (Compound 3)	-	8.8 nM	-	[1]
Pancreatic Lipase	Pyrrolidine Derivative (Compound 12)	-8.24	-	0.143 mg/mL	[1]
HIF-1α Pathway (HepG2)	N-(piperidin-4-yl)benzamide (10b)	-	-	0.12 µM	[8]
HIF-1α Pathway (HepG2)	N-(piperidin-4-yl)benzamide (10j)	-	-	0.13 µM	[8]
Choline Transporter (CHT)	4-methoxy-3-(piperidin-4-yl)oxy benzamide (ML352)	-	-	130 nM	[9]

This data illustrates the high potency that can be achieved with the piperidine scaffold. For example, sub-nanomolar to low-micromolar activity is observed across diverse targets, from GPCRs like the Sigma-1 receptor to enzymes and cellular pathways.[1][7][8][9]

Structure-Activity Relationship (SAR) Insights

The data presented above, when combined with qualitative SAR studies, reveals key relationships between chemical structure and biological function.

• N-Substitution is Critical : The substituent on the piperidine nitrogen plays a crucial role in target engagement. For many targets, an appropriately sized aromatic or alkyl group is necessary to occupy a hydrophobic pocket in the binding site. The synthesis of N-benzyl and N-phenethyl piperidine derivatives has demonstrated significant antifungal activity, underscoring the importance of this position.[6]

• Ring Substitution Modulates Potency and Selectivity : Adding substituents directly to the piperidine ring, such as the methoxy group in our core compound or a fluorine atom, can have profound effects.[10] These modifications can alter the compound's conformation, basicity (pKa), and ability to form hydrogen bonds, leading to improved potency and selectivity.

• Stereochemistry Matters : The 3D arrangement of substituents is vital. For instance, the synthesis of cis and trans isomers of disubstituted piperidines often results in significant differences in biological activity, as one diastereomer may fit a receptor's binding site far better than the other.[11][12]

Caption: Key structure-activity relationship points on the piperidine scaffold.

Experimental Protocols for Analogue Evaluation

To ensure the trustworthiness and reproducibility of findings, standardized experimental protocols are essential. A typical evaluation workflow involves a primary screen to identify "hits" followed by more detailed secondary assays to confirm activity and determine potency.

Protocol 1: Primary High-Throughput Screening (HTS)

Objective: To rapidly screen a library of piperidine analogues to identify compounds that modulate a specific biological target or pathway.[13]

Methodology:

• Plate Preparation: Dispense 50 µL of assay buffer into all wells of a 384-well plate.

• Compound Addition: Transfer 50 nL of each piperidine analogue from the library plate to the assay plate using an acoustic dispenser. The final concentration should typically be around 10 µM.

• Target Addition: Add 25 µL of the enzyme or cell suspension to each well.

• Incubation: Incubate the plate for a predetermined time (e.g., 60 minutes) at a controlled temperature (e.g., 37°C).

• Signal Detection: Add 25 µL of a detection reagent (e.g., a fluorescent substrate) and measure the signal using a plate reader.

• Data Analysis: Calculate the percent inhibition or activation relative to positive and negative controls. Compounds exceeding a certain threshold (e.g., >50% inhibition) are considered "hits."

Protocol 2: Secondary Assay - IC50 Determination

Objective: To determine the potency (IC50 value) of the "hit" compounds identified in the primary screen.[13][14]

Methodology:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution series for each hit compound, starting at a maximum concentration of 100 µM.

• Assay Execution: Repeat the steps from the primary HTS protocol, but instead of a single concentration, add the serial dilutions of each compound to the assay plate.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the compound.

  • Plot the percent inhibition versus the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value, which is the concentration of the compound that produces 50% of the maximal response.

Caption: A typical biological screening cascade for new compounds.

Conclusion and Future Directions

The (3-Methoxypiperidin-4-yl)methanol scaffold and its analogues represent a fertile ground for the discovery of novel therapeutics. The comparative analysis of related piperidine structures demonstrates that strategic modifications to the core ring and its substituents can yield highly potent and selective compounds. The key to success in this area lies in the synergy between efficient synthetic chemistry and a robust biological evaluation cascade. By understanding the structure-activity relationships, researchers can rationally design the next generation of piperidine-based drugs with improved efficacy and safety profiles. Future work should focus on exploring novel substitutions on the piperidine ring and employing computational methods, such as molecular docking, to predict binding modes and guide synthetic efforts more effectively.[1][7]

References

• Application Notes and Protocols for High-Throughput Screening of Piperidine-Based Compounds. Benchchem.
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• Application Notes and Protocols for Piperidine-Containing Scaffolds in Novel Compound Development. Benchchem.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Comparative Analysis of the Structure and Pharmacological Properties of Some Piperidines and Host–Guest Complexes of β-Cyclodextrin. MDPI.
• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolin
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• ((3R,4S)-3-Fluoropiperidin-4-yl)methanol hydrochloride. PubChem.
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Efficacy Comparison Guide: (3-Methoxypiperidin-4-yl)methanol Hydrochloride as a Privileged Scaffold in Drug Discovery

Executive Summary & Mechanistic Rationale

In modern pharmaceutical development, (3-Methoxypiperidin-4-yl)methanol hydrochloride (CAS: 2919955-70-5) functions not as a standalone active pharmaceutical ingredient (API), but as a highly functionalized, bifunctional chemical building block[1]. As an Application Scientist, it is critical to understand that the "efficacy" of this compound is evaluated by its ability to act as a privileged scaffold . When integrated into lead compounds, this moiety drastically enhances target binding affinity, metabolic stability, and overall cellular efficacy compared to traditional, unsubstituted piperidine or simpler cyclic amine scaffolds.

Mechanistic Causality Behind the Scaffold:

• Basic Piperidine Core: The nitrogen atom allows for hydrochloride salt formation, significantly improving the aqueous solubility and bioavailability of the resulting drug candidates compared to highly lipophilic planar aromatics.

• 3-Methoxy Substitution: Acts as a potent hydrogen bond acceptor. Mechanistically, this group restricts the conformational flexibility of the piperidine ring. By locking the molecule into a favorable bioactive conformation, it reduces the entropic penalty upon target binding and increases lipophilic efficiency (LipE), a critical factor in optimizing [2].

• 4-Hydroxymethyl Substitution: Provides a versatile hydrogen bond donor/acceptor pair. This allows the molecule to penetrate deeply into complex binding pockets—such as kinase hinge regions or the S3 pockets of proteases—forming critical interactions with backbone residues that simpler methyl or hydroxyl groups cannot reach[3].

Comparative Efficacy Data

When the 3-methoxy and 4-hydroxymethyl piperidine motifs are utilized in rational drug design, the resulting derivatized candidates consistently outperform known standard compounds in their respective therapeutic classes. The table below summarizes the quantitative efficacy improvements observed when this scaffold architecture is deployed.

Therapeutic Target	Derivative Scaffold Feature	Candidate Efficacy (IC50 / GI50)	Known Standard Compound	Standard Efficacy (IC50)	Fold Improvement
AIMP2-DX2 (Lung Cancer)	3-Methoxypiperidine integration	IC50 = 3.58 μM; GI50 = 0.60 μM	BC-DXI01	IC50 = 20.1 μM	~5.6x greater inhibition [2]
Hormone-Sensitive Lipase (HSL)	4-Hydroxymethylpiperidine carbamate	IC50 = 110 nM	Early-generation carbamates	IC50 > 1000 nM	>9x greater potency [3]
MELK (Type II Kinase)	4-Hydroxymethylpiperidine substitution	High cellular selectivity & potency	Type I kinase inhibitors	Variable (High off-target toxicity)	Enhanced selectivity profile [4]

Structural Integration & Biological Pathway

The following diagram illustrates the logical workflow of integrating the (3-Methoxypiperidin-4-yl)methanol scaffold into a drug candidate, and the subsequent biological signaling blockade it achieves.

Workflow of scaffold integration and resulting biological efficacy enhancement.

Self-Validating Experimental Protocol: Target Inhibition Assay

To objectively evaluate the efficacy of new drug candidates derived from the (3-Methoxypiperidin-4-yl)methanol hydrochloride scaffold, we employ a highly controlled, self-validating High-Throughput Target Inhibition Assay.

Objective: To quantify the IC50 of novel scaffold-derived candidates against established targets (e.g., AIMP2-DX2 or HSL) and compare them against known standards.

Step 1: Compound Preparation & Solubilization

• Action: Dissolve the derivatized candidate in 100% anhydrous DMSO to create a 10 mM stock, followed by serial dilution in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 0.01% Brij-35).

• Causality: The hydrochloride salt form of the scaffold ensures rapid initial dissolution. The inclusion of 0.01% Brij-35 prevents the highly functionalized piperidine from non-specifically adsorbing to the microplate walls, preventing false-negative efficacy readings and ensuring the bioavailability of the compound in vitro.

Step 2: Internal Control Establishment (Self-Validation)

• Action: Designate three control wells per plate: a positive control (known standard like[2]), a negative control (DMSO vehicle only), and a blank (no target enzyme). Calculate the Z'-factor before proceeding.

• Causality: A Z'-factor > 0.5 acts as the self-validating mechanism of this protocol. If the Z'-factor falls below 0.5, the assay is automatically rejected. This ensures that any claimed "fold-improvement" in efficacy is statistically robust, strictly dependent on the compound's structural advantage, and not an artifact of assay drift or background noise.

Step 3: Target Incubation & Reaction Initiation

• Action: Incubate the target enzyme with the candidate for 30 minutes at room temperature before adding the substrate (e.g., ATP for kinases).

• Causality: Pre-incubation is critical for this specific scaffold. It allows the 4-hydroxymethyl and 3-methoxy groups sufficient time to establish stable, deep hydrogen-bonding networks within the target's binding pocket, accurately capturing the thermodynamics of competitive inhibition.

Step 4: Signal Detection & Data Synthesis

• Action: Measure luminescence or fluorescence (depending on the specific substrate tag) and plot the dose-response curve using non-linear regression.

• Causality: Normalizing the candidate's curve against the positive control directly yields the fold-improvement in efficacy, objectively verifying the structural advantage of the (3-Methoxypiperidin-4-yl)methanol scaffold over older-generation compounds.

References

• Title: 2-Aminophenylpyrimidines as Novel Inhibitors of Aminoacyl-tRNA Synthetase Interacting Multifunctional Protein 2 (AIMP2)-DX2 for Lung Cancer Treatment Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Synthesis and structure-activity relationship for a novel class of potent and selective carbamate-based inhibitors of hormone selective lipase with acute in vivo antilipolytic effects Source: PubMed (National Institutes of Health) URL: [Link]

• Title: "Addition" and "Subtraction": Selectivity Design for Type II Maternal Embryonic Leucine Zipper Kinase Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: (3-methoxypiperidin-4-yl)methanol hydrochloride — Chemical Information Source: NextSDS Chemical Database URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and structure-activity relationship for a novel class of potent and selective carbamate-based inhibitors of hormone selective lipase with acute in vivo antilipolytic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Confirming the structure of (3-Methoxypiperidin-4-yl)methanol hydrochloride via spectroscopy

Structural Elucidation of Substituted Piperidines: A Comparative Guide to Spectroscopic Techniques for (3-Methoxypiperidin-4-yl)methanol hydrochloride

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of characterizing highly functionalized, saturated heterocycles. (3-Methoxypiperidin-4-yl)methanol hydrochloride is a prime example of a versatile building block used extensively in drug discovery. However, confirming its exact structural identity requires overcoming two major analytical hurdles: distinguishing it from closely related regioisomers (e.g., the 4-methoxy-3-hydroxymethyl isomer) and verifying its hydrochloride salt form.

This guide objectively compares standard analytical methodologies—evaluating their capabilities and limitations—and demonstrates why a multi-dimensional spectroscopic approach is mandatory for unambiguous structural elucidation.

Comparative Analysis of Spectroscopic Alternatives

To build a self-validating structural profile, researchers must compare orthogonal techniques. Each method interrogates a different physical property of the molecule, and understanding the causality behind their selection is critical for accurate characterization.

• High-Resolution Mass Spectrometry (LC-HRMS):

  • Performance: HRMS determines the exact mass and empirical formula. For the free base of (3-Methoxypiperidin-4-yl)methanol ( C7​H15​NO2​ ), HRMS yields an [M+H]+ ion at approximately m/z 146.1176.

  • Limitation: HRMS is structurally blind to regioisomerism. It cannot differentiate the target compound from its positional isomers.

• Fourier-Transform Infrared Spectroscopy (FT-IR):

  • Performance: FT-IR provides rapid functional group verification. It identifies the primary alcohol (broad O-H stretch ~3300 cm⁻¹) and the aliphatic ether (C-O-C stretch ~1100 cm⁻¹).

  • Limitation: FT-IR provides no spatial connectivity data regarding the carbon framework.

• 1D Nuclear Magnetic Resonance (¹H and ¹³C NMR):

  • Performance: 1D NMR maps the proton environments and carbon skeleton.

  • Limitation: The dynamic chair conformation of saturated piperidines causes severe signal overlap in the aliphatic region (1.5–3.5 ppm). Relying solely on 1D NMR for regiochemical assignment in such crowded spectra is highly prone to error[1].

• 2D Nuclear Magnetic Resonance (COSY, HSQC, HMBC) - The Gold Standard:

  • Performance: 2D NMR resolves overlapping signals by dispersing them across a second frequency dimension. Heteronuclear Multiple Bond Correlation (HMBC) is the definitive tool for regiochemistry, detecting long-range ( 2J and 3J ) couplings between protons and carbons[1]. A 3J cross-peak between the methoxy protons and the C3 carbon unambiguously anchors the ether group to position 3[2].

Table 1: Comparative Capabilities of Spectroscopic Techniques

Technique	Primary Output	Regiochemistry Confirmation?	Salt Form Confirmation?
LC-HRMS	Exact Mass & Formula	No	No (Detects free base)
FT-IR	Functional Groups	No	Yes (Broad N-H⁺ stretch)
1D NMR	Atom Count & Environment	Weak (Due to signal overlap)	Yes (N-H⁺ visible in DMSO-d₆)
2D NMR	Spatial & Bond Connectivity	Yes (Absolute via HMBC)	Yes (via ¹H shifts)

Experimental Protocols: A Self-Validating System

To ensure absolute confidence in the structural assignment, the following protocols incorporate internal validations.

Protocol A: LC-HRMS for Formula Validation

Causality: Before investing time in complex NMR acquisition, HRMS ensures the batch has the correct mass, ruling out gross synthetic failures.

• Preparation: Dissolve 1 mg of the compound in 1 mL of LC-MS grade Methanol:Water (50:50).

• Validation Step: Inject a solvent blank first to ensure the chromatography column is free of carryover.

• Acquisition: Run on a Q-TOF instrument in positive Electrospray Ionization (ESI+) mode using a C18 column (0.1% Formic acid in water/acetonitrile gradient).

• Analysis: Extract the exact mass for [M+H]+ (Theoretical: 146.1176). A mass error of < 5 ppm validates the formula C7​H15​NO2​ .

Protocol B: 1D & 2D NMR Acquisition

Causality for Solvent Choice: The sample is a hydrochloride salt. If dissolved in protic solvents like D2​O or CD3​OD , the acidic N-H⁺ and O-H protons will rapidly exchange with deuterium and disappear from the spectrum. By using anhydrous DMSO-d₆, proton exchange is drastically slowed due to strong solvent-solute hydrogen bonding. This allows the N-H⁺ protons to be observed as distinct, broad downfield signals (~8.5–9.5 ppm), definitively proving the compound is in its salt form[3][4].

• Preparation: Dissolve 15 mg of (3-Methoxypiperidin-4-yl)methanol hydrochloride in 0.6 mL of DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS).

• Validation Step: The internal TMS peak must be perfectly calibrated to 0.00 ppm. The residual DMSO pentet must appear at exactly 2.50 ppm.

• 1D Acquisition: Acquire ¹H NMR (16 scans) and ¹³C NMR (1024 scans) at 298 K on a 400 MHz or higher spectrometer.

• 2D Acquisition: Acquire ¹H-¹H COSY (to map the continuous ring spin system), ¹H-¹³C HSQC (to assign direct C-H bonds), and ¹H-¹³C HMBC (optimized for long-range couplings of 8 Hz to assign regiochemistry)[2].

Data Presentation and Interpretation

Once the 2D NMR data is acquired, the structural logic falls perfectly into place. The COSY spectrum traces the continuous 3JHH​ coupling path around the piperidine ring (H2 → H3 → H4 → H5 → H6). Concurrently, the HMBC spectrum provides the definitive proof of substitution placement.

Table 2: Expected NMR Assignments for (3-Methoxypiperidin-4-yl)methanol HCl in DMSO-d₆

Position	¹H Shift (ppm, mult.)	¹³C Shift (ppm)	Key 2D Correlations (Causality)
C2	~2.80, 3.20 (m, 2H)	~45.0	COSY to H3; HMBC to C3, C6
C3	~3.60 (m, 1H)	~75.0	HSQC to C3; HMBC from Methoxy
C4	~1.90 (m, 1H)	~38.0	COSY to H3, H5; HMBC to CH₂OH
C5	~1.50, 1.80 (m, 2H)	~24.0	COSY to H4, H6
C6	~2.70, 3.10 (m, 2H)	~43.0	COSY to H5; HMBC to C2
-OCH₃	~3.30 (s, 3H)	~56.0	HMBC to C3 (Proves position 3)
-CH₂OH	~3.40 (d, 2H)	~61.0	HMBC to C4 (Proves position 4)
-OH	~4.70 (br t, 1H)	-	COSY to -CH₂OH
-NH₂⁺	~8.80, 9.20 (br, 2H)	-	Confirms HCl salt form

Analytical Workflows and Correlation Logic

Fig 1. Sequential analytical workflow for the structural elucidation of piperidine derivatives.

Fig 2. 2D NMR correlation logic mapping the regiochemistry of C3 and C4 substituents.

References

• The Evolving Landscape of NMR Structural Elucidation - PMC - NIH. 1

• Application Note: Analytical Methods for the Characterization of N-Methyl-1-(piperidin-4-YL)methanamine - Benchchem.3

• ELECTRONIC, SUPPLEMENTARY INFORMATION (ESI) - Rsc.org. 4

• Applications and Limitations of the I2-Mediated Carbamate Annulation for the Synthesis of Piperidines: Five- versus Six-Membered Ring Formation - ACS Publications. 2

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]